Structural Elucidation and Synthetic Utility of 1-Methyl-1-[2-(methylamino)ethyl]urea: A Technical Guide for Medicinal Chemists
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary In modern drug discovery, the strategic incorporation of highly function...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: In-Depth Technical Whitepaper
Executive Summary
In modern drug discovery, the strategic incorporation of highly functionalized, low-molecular-weight building blocks is critical for optimizing pharmacokinetics and target binding. 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2)[1] is a specialized, unsymmetrical aliphatic urea that serves as a versatile pharmacophore and linker. This whitepaper provides a comprehensive analysis of its structural properties, mechanistic utility in drug design, and a self-validating, highly regioselective synthetic protocol.
Structural & Physicochemical Profiling
Understanding the 3D conformation and electronic distribution of a building block dictates its behavior in biological systems. The SMILES string O=C(N)N(C)CCNC[2] reveals a bifunctional molecule: a rigid, neutral urea core paired with a flexible, basic secondary amine terminus.
The structural logic of this molecule is divided into distinct functional zones. The tertiary urea nitrogen (N1) is methylated, which restricts rotation around the C-N partial double bond, locking the urea into a predictable conformation. The ethyl spacer provides precisely enough flexibility to project the terminal secondary amine into solvent-exposed regions or acidic pockets within a target protein.
Pharmacophore mapping and functional group relationships of the target molecule.
De Novo Synthesis & Self-Validating Protocols
Step-by-step synthetic workflow from N,N'-dimethylethylenediamine to the final urea.
Step 1: Regioselective Mono-Boc Protection
Causality: By introducing exactly 1.0 equivalent of anhydrous HCl to the symmetrical diamine, we exploit its basicity to form a mono-hydrochloride salt. The protonated amine is electronically deactivated, directing the subsequent electrophilic attack of Boc-anhydride (Boc2O) exclusively to the remaining free secondary amine[3].
Protocol:
Dissolve N,N'-dimethylethylenediamine (1.0 eq) in anhydrous MeOH and cool to 0 °C.
Bubble exactly 1.0 eq of anhydrous HCl gas (or add 1.0 eq of methanolic HCl) dropwise. Crucial: Maintain 0 °C to prevent localized heating and HCl outgassing.
Stir for 15 minutes, then add Boc2O (1.0 eq) dropwise.
Allow to warm to room temperature and stir for 2 hours.
Concentrate, wash with diethyl ether to remove unreacted diamine, neutralize with 2N NaOH, and extract with dichloromethane (DCM) to yield the mono-Boc diamine.
Step 2: Phosgene-Free Carbamoylation
Causality: Potassium cyanate (KOCN) is a highly reliable, benign alternative to toxic phosgene or isocyanates. Under mildly acidic conditions, KOCN generates isocyanic acid (HNCO) in situ, which undergoes rapid nucleophilic attack by the unprotected secondary amine to form the urea core[4].
Protocol:
Dissolve the mono-Boc diamine intermediate in a 1:1 mixture of glacial acetic acid and water.
Add KOCN (1.5 eq) portion-wise at room temperature.
Stir for 12 hours. The reaction is self-validating: as the basic amine is converted to the neutral urea, the polarity of the molecule drops significantly, which can be easily monitored via TLC (Ninhydrin stain will shift from positive to negative for the secondary amine).
Extract with ethyl acetate, wash with saturated NaHCO3, dry over MgSO4, and concentrate to yield the Boc-protected urea.
Step 3: Global Deprotection
Causality: The tert-butyl carbamate (Boc) group is highly acid-labile. A mixture of Trifluoroacetic Acid (TFA) provides sufficient proton activity to cleave the Boc group via an isobutylene elimination mechanism, leaving the robust urea core completely intact.
Protocol:
Dissolve the Boc-protected urea in DCM and cool to 0 °C.
Add TFA (10 eq) dropwise. Stir for 2 hours at room temperature.
Concentrate under reduced pressure to remove excess TFA.
To isolate the free base, pass the crude TFA salt through a basic ion-exchange resin (e.g., Amberlyst A21) or neutralize carefully with aqueous Na2CO3 and extract with a polar organic solvent mixture (e.g., CHCl3/Isopropanol 4:1).
Analytical Characterization System
To ensure scientific integrity, the synthesized compound must be validated through orthogonal analytical techniques.
Expected Result: A dominant molecular ion peak at m/z 132.1[M+H]+
, confirming the exact mass of the C5H13N3O formula.
Nuclear Magnetic Resonance (NMR):
^1H NMR (D2O, 400 MHz): The spectrum will display two distinct methyl singlets. The tertiary urea N-CH3 will appear slightly downfield (~2.9 ppm) compared to the terminal secondary amine N-CH3 (~2.7 ppm). The ethyl linker will present as two distinct multiplets (~3.2 ppm and ~3.5 ppm) due to the asymmetric electronic environments at each end of the chain.
1-Methyl-1-[2-(methylamino)ethyl]urea: A Comprehensive Technical Guide on Physicochemical Properties, Synthesis, and Applications in Drug Discovery
Executive Summary In the rapidly evolving landscape of targeted therapeutics and coordination chemistry, bifunctional aliphatic building blocks serve as the critical architecture for advanced molecular design. 1-Methyl-1...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the rapidly evolving landscape of targeted therapeutics and coordination chemistry, bifunctional aliphatic building blocks serve as the critical architecture for advanced molecular design. 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) is a highly versatile, unsymmetrical diamine-urea derivative[1]. Featuring a nucleophilic secondary amine tethered to a hydrogen-bond-rich urea moiety, this compound is increasingly utilized as a linker in Proteolysis Targeting Chimeras (PROTACs), a hinge-binding appendage in kinase inhibitors, and a bidentate ligand for transition metal complexes.
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic structural data. Here, we will dissect the physicochemical causality of its behavior, establish self-validating synthetic protocols, and explore its field-proven applications in modern drug discovery.
Physicochemical Profiling & Molecular Causality
Understanding the physical and chemical properties of 1-Methyl-1-[2-(methylamino)ethyl]urea is essential for predicting its behavior in both synthetic workflows and biological systems. The molecule's unsymmetrical nature dictates orthogonal reactivity, allowing selective functionalization of the terminal amine while preserving the urea core.
Quantitative Data Summary
Parameter
Value
Causality / Implication for Molecular Design
IUPAC Name
1-Methyl-1-[2-(methylamino)ethyl]urea
Defines the unsymmetrical substitution on the N1 urea nitrogen.
CAS Registry Number
1339065-63-2
Standard identifier for commercial procurement[1].
Molecular Formula
C5H13N3O
Determines baseline stoichiometry for synthetic planning.
Molar Mass
131.18 g/mol
Low molecular weight makes it an ideal fragment/linker without inflating the final drug's MW.
Topological Polar Surface Area
55.1 Ų
Enhances aqueous solubility and provides multiple vector points for kinase hinge-region binding.
Predicted pKa (Secondary Amine)
~9.5 - 10.0
Exists predominantly as a protonated cation at physiological pH, aiding in target residence time via electrostatic interactions.
Hydrogen Bond Donors
3 (NH2, NH)
Facilitates robust bidentate coordination with transition metals (e.g., Cu, Au)[2].
Hydrogen Bond Acceptors
2 (C=O, N)
Acts as a strong hydrogen bond acceptor in protein-ligand complexes.
De Novo Synthesis Workflow
While commercially available for screening[1], synthesizing this building block internally requires careful desymmetrization of the starting materials. The following protocol outlines a self-validating system for generating the compound from N,N'-dimethylethylenediamine.
Fig 1. De novo synthetic workflow for 1-Methyl-1-[2-(methylamino)ethyl]urea.
Protocol 1: Synthesis of 1-Methyl-1-[2-(methylamino)ethyl]urea
Expertise & Causality Note: The critical challenge here is preventing over-reaction. By utilizing statistical mono-protection and specific acid choices, we ensure high fidelity in the final product.
Desymmetrization (Mono-Protection):
Step: Dissolve N,N'-dimethylethylenediamine (5.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C. Add a solution of Di-tert-butyl dicarbonate (Boc2O, 1.0 eq) in DCM dropwise over 2 hours.
Causality: Using a massive excess of the diamine combined with slow addition at low temperatures strongly favors mono-protection, suppressing the formation of the undesired di-Boc byproduct.
Urea Formation:
Step: Isolate the mono-Boc intermediate and dissolve it in water. Adjust the pH to 5.0 using 1M HCl. Add Potassium Cyanate (KOCN, 1.5 eq) and heat to 60 °C for 4 hours.
Causality: KOCN generates isocyanic acid (HNCO) in situ under mildly acidic conditions. The free secondary amine of the mono-Boc intermediate acts as a nucleophile, attacking the isocyanic acid to form the substituted urea.
Deprotection & Isolation:
Step: Treat the Boc-protected urea with 4M HCl in Dioxane for 2 hours at room temperature. Evaporate the solvent to yield the target compound as a hydrochloride salt.
Causality: Why use 4M HCl in Dioxane instead of Trifluoroacetic acid (TFA)? In our experience, TFA leaves residual trifluoroacetate salts that can severely suppress the nucleophilicity of the secondary amine in subsequent coupling steps. HCl in dioxane provides a clean hydrochloride salt that is easily free-based in situ.
Applications in Drug Discovery & Materials
Kinase Inhibitor Development (PI3K/AKT Pathway)
Derivatives of (methylamino)ethyl ureas are heavily utilized in the synthesis of oncology drugs, particularly inhibitors targeting the Phosphatidylinositol 4,5-bisphosphate 3-kinase (PI3K) isoform alpha (PI3Kα)[3]. By appending this urea fragment to a pyrimidine or quinazoline core, researchers can drastically improve the molecule's solubility and its ability to form critical hydrogen bonds within the kinase hinge region[4].
Fig 2. PI3K/AKT/mTOR signaling pathway targeted by urea-derived inhibitors.
Protocol 2: SNAr Coupling for Kinase Inhibitor Scaffolds
To construct these inhibitors, the free secondary amine of 1-Methyl-1-[2-(methylamino)ethyl]urea is coupled to a heteroaryl halide via Nucleophilic Aromatic Substitution (SNAr)[3].
Reagent Preparation: Dissolve a heteroaryl electrophile (e.g., 2-chloro-5-fluoropyrimidine, 1.0 eq) and 1-Methyl-1-[2-(methylamino)ethyl]urea hydrochloride (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF) to a 0.2 M concentration.
Causality: DMF is strictly chosen because its high dielectric constant stabilizes the polar Meisenheimer intermediate formed during the SNAr transition state.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise at 0 °C.
Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the hydrochloride salt of the urea derivative to liberate the nucleophilic secondary amine without competing for the electrophile.
Thermal Activation: Heat the reaction mixture to 80 °C for 12 hours under a nitrogen atmosphere.
Causality: The secondary amine is moderately sterically hindered by its N-methyl group. Thermal energy is required to overcome the activation barrier of the SNAr reaction.
Workup and Isolation: Quench with saturated aqueous NaHCO3 and extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl.
Causality: The 5% LiCl wash is a critical, field-proven technique to pull residual DMF out of the organic phase into the aqueous phase, preventing the product from oiling-out during downstream crystallization.
Coordination Chemistry & Urease Inhibition
Beyond organic therapeutics, the N,O-donor atoms of the urea moiety, combined with the amine nitrogen, make this compound an excellent bidentate ligand. Similar urea and thiourea derivatives have been complexed with Copper(II) and Gold(I) to create potent urease inhibitors and novel antimicrobial agents[2][4]. The structural flexibility of the ethyl chain allows the molecule to adopt a square planar or square pyramidal coordination geometry when chelating transition metals[2].
References
ChemSrc Chemical Database. "1-Methyl-1-[2-(methylamino)ethyl]urea (CAS 1339065-63-2)." ChemSrc. URL:[Link]
World Intellectual Property Organization. "Urea derivatives which can be used to treat cancer (WO2022265993A1)." Google Patents, 2022.
Bielenica, A. et al. "Synthesis, Reactivity, and Biological Activity of Gold(I) Complexes Modified with Thiourea-Functionalized Tyrosine Kinase Inhibitors." Inorganic Chemistry (ACS Publications), 2015. URL:[Link]
Acta Chimica Slovenica. "Synthesis, Characterization and Crystal Structures of Schiff Base Copper Complexes with Urease Inhibitory Activity." PubMed, 2021. URL:[Link]
An In-Depth Technical Guide to Receptor Binding Affinity Assays for Novel Urea-Based Compounds A Case Study with 1-Methyl-1-[2-(methylamino)ethyl]urea Abstract The determination of a compound's binding affinity for its b...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to Receptor Binding Affinity Assays for Novel Urea-Based Compounds
A Case Study with 1-Methyl-1-[2-(methylamino)ethyl]urea
Abstract
The determination of a compound's binding affinity for its biological target is a cornerstone of pharmacology and drug discovery. This guide provides a comprehensive, in-depth framework for establishing and validating receptor binding affinity assays, tailored for researchers, scientists, and drug development professionals. Using the novel compound 1-Methyl-1-[2-(methylamino)ethyl]urea as a practical case study, we navigate the strategic decisions and technical protocols required to characterize a new chemical entity. The structure of this compound, featuring a urea moiety capable of forming stable hydrogen bonds, suggests potential interactions with a variety of receptor targets.[1][2] This guide moves beyond a simple recitation of steps, delving into the causal reasoning behind experimental design, the principles of self-validating assays, and the robust analysis of binding data. We will cover both classic radioligand-based methods—still the gold standard for their sensitivity and robustness—and briefly touch upon modern non-radioactive alternatives.[3][4]
Receptor-ligand interactions are the initiating events for a vast array of physiological responses.[5] The strength of this interaction is quantified by the binding affinity . A high affinity indicates that a low concentration of a ligand is required to occupy a significant number of receptors. This is typically expressed by the equilibrium dissociation constant (Kd ), which is the concentration of ligand at which 50% of the receptors are occupied at equilibrium.[6] A lower Kd value signifies a higher binding affinity.
In drug discovery, we often assess the affinity of an unlabeled test compound (an "inhibitor" or "competitor") by its ability to displace a labeled ligand. This yields an IC50 value—the concentration of the test compound that inhibits 50% of the specific binding of the labeled ligand. The IC50 is an experimental value influenced by assay conditions. Therefore, it is converted to the inhibition constant (Ki) , a true measure of the inhibitor's affinity that is independent of the labeled ligand's concentration and affinity.[7][8]
The structure of 1-Methyl-1-[2-(methylamino)ethyl]urea contains features suggestive of potential biological targets. The urea group is a key pharmacophore in many approved drugs, acting as a rigid hydrogen bond donor and acceptor.[9] The ethylamine backbone bears a structural resemblance to monoamine neurotransmitters like dopamine and norepinephrine.
This structural analogy leads to a primary hypothesis: 1-Methyl-1-[2-(methylamino)ethyl]urea may interact with the monoamine transporter (MAT) family , which includes the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[10][11] These transporters are critical regulators of neurotransmission and are the targets for numerous psychoactive drugs.[12][13] Therefore, this guide will focus on developing binding assays for these high-priority targets.
Assay Design and Method Development
The development of a robust binding assay is a systematic process. The choices made at this stage dictate the quality and reliability of the resulting data.
Selection of Assay Format: Radioligand vs. Non-Radioactive
Radioligand Binding Assays: These are the classic and most widely accepted methods for quantifying affinity.[3] They are highly sensitive, reproducible, and versatile for various receptor sources. The primary formats are filtration-based assays and Scintillation Proximity Assays (SPA).[14] Despite the need for specialized handling of radioactive materials, their reliability makes them the gold standard.
Non-Radioactive Assays: To mitigate the costs and hazards of radioactivity, several alternative technologies have emerged, including Fluorescence Polarization (FP), Fluorescence Resonance Energy Transfer (FRET), and Surface Plasmon Resonance (SPR).[15][16] These methods are particularly suited for high-throughput screening (HTS) but may require labeling the ligand or receptor, which could potentially interfere with the interaction.[16]
For the initial, in-depth characterization of a novel compound, the radioligand filtration binding assay offers unparalleled precision and is the focus of our detailed protocols.
Critical Reagents and Materials
Reagent/Material
Key Considerations & Rationale
Receptor Source
Cell Membranes: Stably transfected cell lines (e.g., HEK293 expressing human DAT, SERT, or NET) are preferred. They provide a high and consistent density of the target receptor, minimizing variability between experiments.[17] Tissue Homogenates: (e.g., rat striatum for DAT) can be used but have higher biological variability and contain a mix of receptor subtypes.
Radioligand
Must be specific for the target, have high affinity (low Kd), and high specific activity. For competition assays, the radioligand concentration is typically set at or below its Kd value to ensure assay sensitivity.[14]
Assay Buffer
Composition must optimize for receptor stability and ligand binding. Typically includes a buffering agent (e.g., Tris-HCl), ions (e.g., NaCl, MgCl2), and protease inhibitors to prevent receptor degradation.
Non-Specific Binding Definer
A high concentration (100-1000 times the radioligand's Kd) of a known, high-affinity, unlabeled ligand for the target receptor. This is used to saturate all specific binding sites, allowing for the quantification of non-specific binding.[18]
Filtration Apparatus
A cell harvester is used to rapidly separate receptor-bound radioligand from the free radioligand by filtration over glass fiber filtermats. The filtermats trap the cell membranes.
Scintillation Counter
A liquid scintillation counter is required to quantify the radioactivity trapped on the filtermats.
Core Experimental Protocols
A self-validating system requires two key experiments: first, characterizing the radioligand's interaction with the receptor (Saturation Assay), and second, using that system to determine the affinity of the test compound (Competition Assay).
Protocol: Radioligand Saturation Binding Assay
Objective: To determine the equilibrium dissociation constant (Kd) and the maximum receptor density (Bmax) of the chosen radioligand for the target receptor. This validates the receptor preparation and provides essential parameters for designing competition assays.[3][6]
Step-by-Step Methodology:
Receptor Preparation: Thaw frozen cell membranes expressing the target receptor (e.g., hDAT) on ice. Homogenize gently and dilute to the desired protein concentration (e.g., 5-10 µ g/well ) in ice-cold Assay Buffer. Protein concentration must be optimized to ensure that less than 10% of the total added radioligand is bound, preventing ligand depletion.[14]
Assay Plate Setup: In a 96-well plate, prepare triplicate wells for each condition:
Total Binding: Add Assay Buffer.
Non-Specific Binding (NSB): Add a high concentration of an unlabeled competitor (e.g., 10 µM GBR-12935 for DAT).
Background: Add Assay Buffer (no membranes).
Radioligand Addition: Prepare serial dilutions of the radioligand (e.g., [³H]-WIN 35,428 for DAT) covering a range from approximately 0.1x to 10x its expected Kd. Add these dilutions to the appropriate wells.
Reaction Initiation: Add the diluted receptor membrane preparation to all wells except the background wells. The final assay volume is typically 200-250 µL.
Incubation: Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium. This time must be established in preliminary kinetic experiments.[14]
Separation: Rapidly aspirate the contents of the wells onto a glass fiber filtermat using a cell harvester. Wash the filters 3-4 times with ice-cold Wash Buffer to remove unbound radioligand.
Quantification: Dry the filtermat, place it in a scintillation bag with scintillation cocktail, and count the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
Plot Specific Binding versus the concentration of the radioligand.
Use non-linear regression analysis (one-site binding model) in software like GraphPad Prism to fit the curve and derive the Kd and Bmax values.[14]
Protocol: Competition Binding Assay
Objective: To determine the potency (IC50) and affinity (Ki) of the test compound, 1-Methyl-1-[2-(methylamino)ethyl]urea, for the target receptor.[3][18]
Step-by-Step Methodology:
Reagent Preparation:
Receptor Membranes: Prepare as described in the saturation assay.
Radioligand: Prepare a stock at a fixed concentration, typically at or below its experimentally determined Kd value from the saturation assay.
Test Compound: Prepare serial dilutions of 1-Methyl-1-[2-(methylamino)ethyl]urea over a wide concentration range (e.g., from 10⁻¹⁰ M to 10⁻⁴ M).
Assay Plate Setup: In a 96-well plate, set up the following in triplicate:
Total Binding (Control): Add vehicle (e.g., DMSO) instead of the test compound.
Non-Specific Binding (NSB): Add the standard unlabeled competitor (e.g., 10 µM GBR-12935 for DAT).
Competition: Add the serial dilutions of 1-Methyl-1-[2-(methylamino)ethyl]urea.
Reagent Addition:
Add the fixed concentration of radioligand to all wells.
Add the receptor membrane preparation to all wells.
Incubation, Separation, and Quantification: Follow steps 5, 6, and 7 from the Saturation Binding Assay protocol.
Data Analysis:
Determine the specific binding for the control (100% specific binding) = Total Binding (CPM) - NSB (CPM).
For each concentration of the test compound, calculate the percentage of specific binding remaining.
Plot the % specific binding versus the log concentration of 1-Methyl-1-[2-(methylamino)ethyl]urea.
Use non-linear regression (sigmoidal dose-response, variable slope) to fit the curve and determine the IC50 value.
Convert the IC50 to a Ki value using the Cheng-Prusoff equation (see Section 4).
Data Analysis and Interpretation
Raw data from the scintillation counter must be transformed into meaningful affinity constants.
The Cheng-Prusoff Equation: From IC50 to Ki
The IC50 value is dependent on the concentration of the radioligand used in the assay. To determine the intrinsic affinity of the test compound (Ki), the Cheng-Prusoff equation is essential.[7][19]
Ki = IC50 / (1 + [L]/Kd)
Where:
Ki: The inhibition constant of the test compound.
IC50: The experimentally determined concentration of the test compound that inhibits 50% of specific radioligand binding.
[L]: The concentration of the radioligand used in the competition experiment.
Kd: The equilibrium dissociation constant of the radioligand for the receptor (determined from the saturation assay).
Expert Rationale: The Cheng-Prusoff equation corrects for the competitive interaction between the test compound and the radioligand.[20] The Ki is a constant for a given compound and receptor, allowing for the comparison of affinities across different experiments and laboratories, which is not possible with IC50 values alone.[7][21]
Illustrative Data Presentation
The following table presents hypothetical data for 1-Methyl-1-[2-(methylamino)ethyl]urea, demonstrating how a selectivity profile is built.
Target
Radioligand
Radioligand Kd (nM)
Test Compound IC50 (nM)
Test Compound Ki (nM)
hDAT
[³H]-WIN 35,428
2.5
150
75
hSERT
[³H]-Citalopram
1.1
2,300
1,210
hNET
[³H]-Nisoxetine
0.8
850
447
This hypothetical data suggests that 1-Methyl-1-[2-(methylamino)ethyl]urea has moderate and selective affinity for the human dopamine transporter (hDAT) over the serotonin and norepinephrine transporters.
Visualizing the Workflow and Data Analysis Pipeline
Diagrams are crucial for visualizing complex experimental and analytical processes.
Caption: Data Analysis Pipeline from Raw Counts to Final Ki Value.
Caption: Competitive Binding at a Monoamine Transporter.
References
Cheng Y, Prusoff WH. Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50)
BenchChem.
Sitte HH, Pifl C, Bönisch H. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters.
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de Jong LA, Uges DR, Franke JP, Bischoff R. Receptor-ligand binding assays: technologies and applications.
Canadian Society of Pharmacology and Therapeutics (CSPT).
Wikipedia. Ligand binding assay. Wikipedia.
Zanzonico P, Wong J, Glekas J, et al. Tactics for preclinical validation of receptor-binding radiotracers. Nuclear Medicine and Biology.
ResearchGate. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters.
Sittampalam GS, Gal-Edd N, Arkin M, et al. Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
Revvity. Receptor-Ligand Binding Assays. Revvity.
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National Toxicology Program. Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol.
Sakloth F, Kolanos R, Mosier PD, et al. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience.
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Eurofins. DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay. Eurofins Discovery.
Tleugabulova D, Falmar K, Ryabchevskaya E, et al. Validation of a Flow Cytometry Based Binding Assay for Evaluation of Monoclonal Antibody Recognizing EGF Receptor. Biologicals.
Creative Bioarray. Receptor Binding Assay.
US EPA. Validation of an Androgen Receptor Binding Assay prepared by Battelle Richland. US Environmental Protection Agency.
Toti KS, Hussen S, Chtita S, et al. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules.
Wikipedia. Urea. Wikipedia.
Navarrete-Vázquez G, Granados-Guzmán G, Tlalcuapan-Vargas W, et al. Synthesis of Urea-Containing Derivatives and their Application as Potential Anti-Methicillin-Resistant Staphylococcus Aureus Agents. Chemistry & Biodiversity.
Quagraine N. SYNTHESIS AND EVALUATION OF UREA BASED ANALOGS AS ANTICANCER AGENTS. Texas Tech University Health Science Center.
Logvinenko I, Zhuravel I, Kholodnyak S, et al. Anti-Proliferative Activity of Ethylenediurea Derivatives with Alkyl and Oxygen-Containing Groups as Substituents. Pharmaceuticals.
Li Z, Wang B, Li Y, et al. Facile Synthesis and Biological Evaluation of Novel N-Nitro Urea Derivatives Incorporating Amino Acid Ethyl Esters. Gavin Publishers.
Sancineto L, Iraci N, Massari S, et al. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Medicinal Chemistry.
Bîcu E, Nicolescu A, Mangalagiu II. 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank.
Application Note: High-Yield Synthesis of 1-Methyl-1-[2-(methylamino)ethyl]urea via Orthogonal Protection Strategy
Target Compound: 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) Application: Advanced building block for pharmaceutical development, peptidomimetics, and ligand synthesis. Introduction and Strategic Rationale...
Author: BenchChem Technical Support Team. Date: April 2026
Target Compound: 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2)
Application: Advanced building block for pharmaceutical development, peptidomimetics, and ligand synthesis.
Introduction and Strategic Rationale
The synthesis of unsymmetrical, highly functionalized urea derivatives such as 1-Methyl-1-[2-(methylamino)ethyl]urea [1] presents a unique chemoselectivity challenge. The target molecule consists of a urea core where one nitrogen is fully substituted (bearing a methyl group and a 2-(methylamino)ethyl chain) and the other is an unsubstituted primary amine (-NH2).
To achieve this without generating complex polymeric mixtures or symmetrical byproducts, we must desymmetrize a commercially available precursor: N,N'-dimethylethylenediamine . As a Senior Application Scientist, I have designed this protocol around a self-validating, three-step orthogonal protection strategy. By utilizing mono-Boc protection followed by a mild, isocyanate-surrogate urea formation, we ensure high atom economy, strict regiocontrol, and bypass the use of highly toxic gaseous reagents like methyl isocyanate or phosgene.
Workflow for the synthesis of 1-Methyl-1-[2-(methylamino)ethyl]urea.
Experimental Methodologies and Causality
Step 1: Desymmetrization via Mono-Boc Protection
Objective: Convert N,N'-dimethylethylenediamine into N-Boc-N,N'-dimethylethylenediamine (CAS: 112257-19-9) [2].
Causality: Reacting a symmetrical diamine with di-tert-butyl dicarbonate (Boc2O) typically yields a statistical mixture of unreacted, mono-protected, and di-protected products. To drive chemoselectivity toward the mono-protected species, we utilize a high-dilution strategy combined with the slow, continuous addition of Boc2O. This ensures the local concentration of the electrophile remains low, favoring the reaction with the statistically more abundant free diamine over the mono-protected intermediate [3].
Protocol:
Dissolve N,N'-dimethylethylenediamine (5.0 eq, 500 mmol) in anhydrous dichloromethane (DCM, 500 mL) under an argon atmosphere. Cool the reaction flask to 0 °C using an ice-water bath.
Prepare a solution of Boc2O (1.0 eq, 100 mmol) in anhydrous DCM (250 mL).
Using a syringe pump, add the Boc2O solution dropwise over 4 hours to the vigorously stirred diamine solution.
Allow the reaction to warm to room temperature and stir for an additional 12 hours.
Workup: Wash the organic layer with saturated aqueous Na2CO3 (3 x 200 mL) to remove unreacted diamine (which is highly water-soluble). Extract the combined aqueous layers with DCM (100 mL).
Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield Intermediate 1 as a pale yellow oil.
Step 2: Urea Formation using Trimethylsilyl Isocyanate (TMS-NCO)
Objective: Convert the free secondary amine of Intermediate 1 into an unsubstituted urea.
Causality: Traditional methods for installing a terminal urea (-C(=O)NH2) often rely on dangerous reagents like cyanic acid (generated in situ from KOCN/HCl) or trichloroacetyl isocyanate (which requires harsh hydrolytic deprotection) [5]. Instead, we utilize Trimethylsilyl isocyanate (TMS-NCO) (CAS: 1118-02-1) [4]. TMS-NCO is a bench-stable, highly efficient isocyanate surrogate. It reacts cleanly with secondary amines to form an N-silyl urea intermediate, which spontaneously desilylates upon mild aqueous workup to reveal the target urea [4, 5].
Mechanistic pathway of urea formation utilizing Trimethylsilyl isocyanate.
Protocol:
Dissolve Intermediate 1 (1.0 eq, 80 mmol) in anhydrous tetrahydrofuran (THF, 200 mL) under argon.
Add TMS-NCO (1.5 eq, 120 mmol) dropwise at room temperature. The reaction is mildly exothermic.
Stir the mixture at 40 °C for 6 hours. Reaction progress can be monitored by TLC (ninhydrin stain) indicating the disappearance of the secondary amine.
Workup: Quench the reaction by adding methanol (50 mL) and water (50 mL) to hydrolyze the silyl group. Stir for 30 minutes.
Concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate (200 mL), wash with brine (100 mL), dry over MgSO4, and evaporate to yield Intermediate 2.
Step 3: Acidic Deprotection
Objective: Remove the Boc protecting group to yield the final product.
Causality: The Boc group is highly acid-labile. We utilize a standard Trifluoroacetic acid (TFA) in DCM mixture. The byproduct (isobutylene and CO2) are gaseous, driving the reaction to completion and simplifying purification [6].
Protocol:
Dissolve Intermediate 2 (1.0 eq, 70 mmol) in DCM (100 mL). Cool to 0 °C.
Slowly add TFA (50 mL). Remove the ice bath and stir at room temperature for 2 hours.
Concentrate the reaction mixture in vacuo to remove excess TFA and DCM.
Redissolve the resulting oil in a minimal amount of methanol and pass through a basic ion-exchange resin (e.g., Amberlyst A21) to neutralize the TFA salt.
Lyophilize the eluent to obtain pure 1-Methyl-1-[2-(methylamino)ethyl]urea as a solid.
Quantitative Data Summary
The following table summarizes the optimized stoichiometric parameters and expected yields for the validated protocol.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Researchers, and Drug Development Professionals
Matrix/Application: Pharmaceutical Intermediates, Degradation Profiling, and Environmental Monitoring
Introduction & Analyte Profiling
The compound 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) is a highly polar, low-molecular-weight (MW 131.18 g/mol ) aliphatic amine containing a urea moiety. It is frequently encountered as a synthetic intermediate or a degradation product in pharmaceutical manufacturing.
From a chromatographic perspective, this molecule presents a "perfect storm" of analytical challenges:
Extreme Polarity: The combination of a urea group and a secondary amine results in a highly hydrophilic molecule that exhibits virtually no retention on standard reversed-phase (RP) C18 columns, eluting in the void volume.
Lack of Chromophore: The molecule lacks conjugated pi-systems or aromatic rings. The only UV-absorbing functional group is the urea carbonyl, which has a weak absorption maximum near 200–210 nm, making standard UV detection highly susceptible to baseline noise and matrix interference.
Basic Secondary Amine: The aliphatic secondary amine (pKa ~10.5) remains protonated at typical mobile phase pH levels, leading to severe peak tailing on silica-based columns due to secondary electrostatic interactions with residual silanols.
To achieve robust, reproducible quantification, analytical scientists must abandon traditional RP-HPLC-UV approaches and adopt strategies that specifically address these physicochemical properties [1].
Analytical Strategy & Causality
As a Senior Application Scientist, the development of a self-validating analytical protocol requires aligning the separation mechanism with the molecule's intrinsic properties. We propose two orthogonal strategies depending on your laboratory's instrumental capabilities.
Strategy A: Direct Analysis via HILIC-MS/MS (The Gold Standard)
Hydrophilic Interaction Liquid Chromatography (HILIC) is the optimal choice for highly polar amines [2]. By utilizing a high-organic mobile phase (e.g., >80% Acetonitrile), HILIC promotes the partitioning of the polar analyte into a water-enriched layer on the stationary phase. Coupling HILIC with Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) bypasses the need for a UV chromophore, providing unparalleled sensitivity and specificity.
Strategy B: Pre-Column Derivatization via FMOC-Cl (The Accessible Alternative)
For laboratories restricted to standard LC-UV or LC-FLD (Fluorescence Detection) systems, the molecule must be chemically modified. 9-Fluorenylmethyl chloroformate (FMOC-Cl) is an ideal derivatizing agent [3]. It reacts rapidly with the secondary amine via nucleophilic substitution, attaching a bulky, hydrophobic fluorenyl tag. This transformation simultaneously solves two problems: it increases the molecule's hydrophobicity (enabling standard C18 retention) and introduces a strong UV/Fluorescent chromophore [4].
Fig 1: Analytical decision tree for 1-Methyl-1-[2-(methylamino)ethyl]urea method development.
Protocol A: Direct Analysis via HILIC-MS/MS
Causality of Method Parameters
Stationary Phase: A Zwitterionic (ZIC-HILIC) or BEH Amide column is selected. The zwitterionic surface maintains a strong hydration layer and provides weak electrostatic interactions, ideal for basic amines.
Buffer Selection: 10 mM Ammonium Formate (pH 3.0) is critical. The low pH ensures the secondary amine is fully protonated, stabilizing its charge state for consistent HILIC retention and maximizing ionization efficiency in positive ESI mode. The formate salt provides sufficient ionic strength to mask silanol interactions, ensuring sharp, symmetrical peaks [1].
Step-by-Step Methodology
Standard Preparation: Dissolve the reference standard in 100% Acetonitrile (ACN) to a stock concentration of 1 mg/mL. Dilute working standards in ACN/Water (90:10, v/v) to match the initial mobile phase conditions. Crucial: Injecting highly aqueous samples into a HILIC system will cause severe peak distortion.
System Equilibration: Purge the LC-MS/MS system with Mobile Phase A and B. Equilibrate the HILIC column with 90% B for at least 20 column volumes to establish the aqueous hydration layer.
Data Acquisition: Run the gradient detailed in Table 1, monitoring the MRM transitions in Table 2.
Data Presentation: HILIC-MS/MS Parameters
Table 1: HILIC Chromatographic Conditions
Parameter
Specification
Column
ZIC-HILIC (150 mm × 2.1 mm, 3 µm)
Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.0 adjusted with Formic Acid)
Protocol B: Pre-Column Derivatization (FMOC-Cl) for RP-HPLC-UV
For labs utilizing standard RP-HPLC, pre-column derivatization with FMOC-Cl is highly effective.
Causality of Reaction Conditions
The reaction requires a mildly alkaline environment. We utilize a Borate buffer at pH 8.5. Why? The pKa of the secondary amine is ~10.5. At pH 8.5, a small but sufficient fraction of the amine exists as the unprotonated free base, allowing it to act as a nucleophile to attack the FMOC-Cl. If the pH is pushed higher (e.g., >9.5) to deprotonate more amine, the competing hydrolysis of FMOC-Cl into FMOC-OH (which forms a massive interfering peak) accelerates drastically [4].
Fig 2: Chemical derivatization pathway of the target amine using FMOC-Cl.
Step-by-Step Methodology
Reagent Preparation:
Borate Buffer: Dissolve 3.8 g of Sodium Tetraborate Decahydrate in 100 mL water. Adjust to pH 8.5 with 0.1 M HCl.
FMOC-Cl Solution: Prepare a 5 mM solution of FMOC-Cl in anhydrous Acetonitrile (prepare fresh daily to prevent hydrolysis).
Derivatization Reaction:
Transfer 100 µL of the sample (aqueous) into an HPLC vial.
Add 100 µL of Borate Buffer (pH 8.5) and vortex.
Add 200 µL of the 5 mM FMOC-Cl solution.
Vortex immediately and incubate at room temperature for 15 minutes.
Quenching (Critical Step): Add 50 µL of 100 mM Glycine solution to the vial. Glycine reacts with any unreacted FMOC-Cl, preventing continuous baseline drift and separating the reagent peak from the analyte derivative.
Analysis: Inject 10 µL of the quenched mixture into the RP-HPLC system.
The successful quantification of 1-Methyl-1-[2-(methylamino)ethyl]urea requires a departure from standard RP-HPLC methodologies. By understanding the causality behind the molecule's behavior—specifically its high polarity and lack of a chromophore—analysts can deploy either a direct HILIC-MS/MS approach for high-throughput, high-sensitivity needs, or a robust FMOC-Cl pre-column derivatization method for conventional LC-UV platforms. Both self-validating protocols ensure peak symmetry, adequate retention, and reproducible quantification.
References
Liu, Z. Y., Wang, X. F., Li, M., et al. (2023). "Direct determination of fifteen amines in fine particles by HILIC/LC-MS". Journal of Earth Environment, 14(2): 229–241. Available at:[Link]
LCGC International. (2019). "Clinical Metabolomics: Expanding the Metabolome Coverage Using Advanced Analytical Techniques". Chromatography Online. Available at: [Link]
Jámbor, E., et al. (2024). "The derivatization scheme of alkyl amines with FMOC-Cl". Analytical Methods / ResearchGate. Available at: [Link]
Method
Application Note: Strategies for the Dissolution of 1-Methyl-1-[2-(methylamino)ethyl]urea
For Researchers, Scientists, and Drug Development Professionals Introduction Proper solubilization of investigational compounds is a critical prerequisite for obtaining accurate and reproducible results in any experiment...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Proper solubilization of investigational compounds is a critical prerequisite for obtaining accurate and reproducible results in any experimental setting, from early-stage in vitro screening to late-stage formulation development. 1-Methyl-1-[2-(methylamino)ethyl]urea is a small molecule featuring a urea moiety and a secondary amine, structural components that influence its physicochemical properties and solubility behavior. The urea group can participate in hydrogen bonding, while the amino group's charge state is pH-dependent.[1][2][3] This application note provides a comprehensive guide with detailed protocols for dissolving this compound in dimethyl sulfoxide (DMSO) for high-concentration stock solutions and in various aqueous buffers suitable for biological assays.
Physicochemical Properties and Solubility Considerations
While specific experimental solubility data for 1-Methyl-1-[2-(methylamino)ethyl]urea is not widely published, an analysis of its structure allows for key inferences that guide solvent selection.
Urea Moiety : The urea group is polar and capable of acting as both a hydrogen bond donor and acceptor. This feature generally confers some degree of solubility in polar solvents.[3] Substituted ureas often show good solubility in strong organic solvents like DMSO.[4][5][6]
Amino Group : The secondary amine is a weak base. In aqueous solutions, its charge state is governed by the pH of the medium.
At acidic pH (below its pKa), the amine group will be protonated (R-NH₂⁺-R'), forming a more polar and water-soluble salt.[2][7]
At alkaline pH (above its pKa), it will be in its neutral, less polar free base form, which typically has lower aqueous solubility.[7]
Overall Polarity : The combination of the polar urea and ionizable amine groups with a short alkyl chain suggests that the molecule's solubility will be highly dependent on the chosen solvent system, particularly the pH of aqueous buffers.[1][8]
This pH-dependent behavior is a critical factor to control when preparing aqueous solutions to prevent precipitation and ensure accurate dosing.[9][10]
Part 1: Preparation of High-Concentration Stock Solutions in DMSO
DMSO is the preferred solvent for creating high-concentration stock solutions of many organic molecules for initial screening due to its powerful solubilizing capacity.[5][6][11]
Protocol 1: DMSO Stock Solution Preparation
This protocol details the steps for creating a concentrated stock solution (e.g., 10-50 mM) in 100% anhydrous DMSO.
Sterile, amber glass vials or polypropylene microcentrifuge tubes[13]
Vortex mixer and/or sonicator water bath
Procedure:
Calculate Required Mass: Determine the mass of the compound needed to achieve the desired stock concentration and volume.
Weigh Compound: Accurately weigh the compound into a sterile vial. Perform this in a chemical fume hood using appropriate personal protective equipment.[14]
Add DMSO: Add the calculated volume of anhydrous DMSO to the vial.
Promote Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.[11] Visually inspect for any undissolved particulates.
Applying Gentle Heat/Sonication (If Necessary): If the compound does not fully dissolve, sonicate the vial in a room temperature water bath for 5-10 minutes.[11][14] Gentle warming in a 37°C water bath can also be used, but caution is advised as heat can degrade some compounds.[11][14]
Final Inspection: Once a clear solution is obtained, visually inspect it against a light source to ensure all solid material has dissolved.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to prevent contamination and degradation from repeated freeze-thaw cycles.[11][13] Store aliquots at -20°C or -80°C, protected from light and moisture.[13]
Part 2: Preparation of Aqueous Working Solutions
For most biological assays, the DMSO stock solution must be diluted into an aqueous buffer. The primary challenge is preventing the compound from precipitating upon this "solvent switch." This phenomenon, known as kinetic solubility, is a critical parameter in early-stage drug discovery.[9][15][16]
Decision Workflow for Aqueous Solution Preparation
The following diagram outlines the logical steps for preparing a stable aqueous solution from a DMSO stock.
Caption: Workflow for preparing aqueous solutions.
Protocol 2: Kinetic Solubility Assessment and Aqueous Solution Preparation
This protocol describes how to dilute the DMSO stock into an aqueous buffer and provides steps to take if precipitation occurs.
Warm Reagents: Bring the DMSO stock aliquot and the aqueous buffer to room temperature or 37°C, depending on your experimental conditions.[14]
Prepare Dilution: Add the aqueous buffer to your dilution tube or well first.
Add DMSO Stock: While gently vortexing or swirling the buffer, add the small volume of DMSO stock solution dropwise to the buffer.[14] This rapid mixing helps to avoid localized high concentrations that can lead to precipitation.
Best Practice: The final concentration of DMSO in the assay should be kept as low as possible, typically below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.[11][13] Always include a vehicle control (buffer with the same final DMSO concentration) in your experiments.[11]
Observe and Assess: Let the solution equilibrate for 15-30 minutes. Visually inspect for any signs of cloudiness or precipitate. For a more quantitative assessment, a plate reader capable of nephelometry or turbidimetry can be used to measure kinetic solubility.[4][15]
Troubleshooting and Optimization
If precipitation is observed, consider the following strategies:
pH Adjustment: Since 1-Methyl-1-[2-(methylamino)ethyl]urea contains a basic amine, its aqueous solubility is expected to increase at a lower pH.[2][7]
Action: Prepare a series of buffers with decreasing pH values (e.g., pH 6.5, 6.0, 5.5) and repeat the dilution procedure. The goal is to find a pH that maintains compound solubility without compromising the biological integrity of the assay.[17][18] It is crucial to ensure the chosen pH is compatible with the cells or proteins in the experiment.[17][19]
Use of Co-solvents or Excipients: For in vivo studies or particularly challenging compounds, co-solvents can be used. Common examples include PEG400, glycerol, or cyclodextrins, which can help keep hydrophobic molecules in solution.[7][13]
pH-Dependent Protonation State
The diagram below illustrates how the charge of the secondary amine group changes with pH, directly impacting aqueous solubility.
Caption: Effect of pH on the amine group's charge.
Summary Data Table
The following table provides recommended starting conditions for dissolving 1-Methyl-1-[2-(methylamino)ethyl]urea. Final concentrations and conditions must be determined empirically for each specific experimental system.
American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
Emulate. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment.
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
Industrial & Engineering Chemistry Research. Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility.
Organic Process Research & Development. A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture.
ACE HPLC. A Guide to HPLC and LC-MS Buffer Selection.
Industrial & Engineering Chemistry Research. Modeling pH and Solubilities in Aqueous Multisolute Amino Acid Solutions.
PMC. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions.
Wikipedia. Urea.
Gaylord Chemical Company, L.L.C. Dimethyl Sulfoxide (DMSO) Solubility Data.
In vivo dosing strategies for 1-Methyl-1-[2-(methylamino)ethyl]urea
Application Note: Preclinical In Vivo Dosing Strategies and Pharmacokinetic Profiling for 1-Methyl-1-[2-(methylamino)ethyl]urea Executive Summary The transition of novel small molecules from in vitro discovery to in vivo...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Preclinical In Vivo Dosing Strategies and Pharmacokinetic Profiling for 1-Methyl-1-[2-(methylamino)ethyl]urea
Executive Summary
The transition of novel small molecules from in vitro discovery to in vivo efficacy models requires rigorous pharmacokinetic (PK) and formulation strategies. This application note provides a comprehensive, field-validated framework for the in vivo dosing of 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS 1339065-63-2)[1]. As a low-molecular-weight, highly polar urea derivative featuring a secondary amine, this compound presents unique formulation advantages (high aqueous solubility) but potential pharmacokinetic liabilities (rapid clearance, metabolic vulnerability). This guide details the causality behind vehicle selection, dose translation, and the execution of a self-validating murine PK study.
Before initiating in vivo studies, the physicochemical properties of the active pharmaceutical ingredient (API) must dictate the formulation and dosing strategy[2].
1-Methyl-1-[2-(methylamino)ethyl]urea possesses two critical structural motifs:
Secondary Amine: Confers basicity, allowing for facile salt formation in physiological or slightly acidic media, ensuring high aqueous solubility.
Urea Core: While stable in many environments, urea derivatives (such as the approved kinase inhibitors sorafenib and regorafenib) are known substrates for hepatic oxidative metabolism via CYP3A4 and subsequent glucuronidation[3].
Because of its low molecular weight and high polarity, the compound is expected to exhibit rapid systemic distribution but may suffer from short half-lives (
t1/2
) due to rapid renal clearance or hepatic N-demethylation. Consequently, the dosing strategy must account for potential high-clearance rates by evaluating both intravenous (IV) and per os (PO) routes to determine absolute bioavailability (
F%
).
Fig 1. Proposed in vivo metabolic pathways and clearance mechanisms for the target urea derivative.
Preclinical Formulation Strategy
The goal of preclinical formulation is to ensure complete dissolution of the API for IV dosing (to prevent embolism) and to maintain suspension/solution stability for PO dosing[4].
Intravenous (IV) Vehicle: Due to the compound's basic amine, a simple aqueous vehicle such as Phosphate-Buffered Saline (PBS, pH 7.4) or 0.9% Normal Saline is optimal. If the free base exhibits limited solubility at pH 7.4, adjusting the pH to 5.5–6.0 using dilute HCl (in situ salt formation) guarantees complete dissolution[4].
Oral (PO) Vehicle: To assess oral bioavailability, the compound should be formulated in 0.5% Methylcellulose (MC) with 0.1% Tween-80 in water. This standard biorelevant vehicle provides sufficient viscosity to maintain uniform suspension (if dosed at high concentrations) while the surfactant aids in gastrointestinal wetting and absorption[5].
Dose Translation and Escalation
Determining the starting dose for murine models requires allometric scaling. Following U.S. FDA guidelines for human-to-animal dose translation, the Body Surface Area (BSA) conversion method is the gold standard[6][7].
If targeting a hypothetical human equivalent dose (HED) of 5 mg/kg, the murine dose is calculated by multiplying the HED by the conversion factor of 12.3:
Target Mouse Dose:5 mg/kg×12.3=61.5 mg/kg
.
For an initial PK profiling study, a standard low-dose approach is recommended to ensure linear pharmacokinetics before dose escalation: 10 mg/kg for IV and 30 mg/kg for PO .
Experimental Protocol: Murine Pharmacokinetic Study
This protocol is designed as a self-validating system. By utilizing serial bleeding from the same animal rather than terminal bleeding of different animals, inter-subject variability is minimized, ensuring higher statistical confidence in the resulting PK parameters[8][9].
Step 1: Formulation Preparation & Quality Control
IV Formulation (10 mg/mL): Weigh 10 mg of 1-Methyl-1-[2-(methylamino)ethyl]urea. Add 1 mL of sterile 0.9% Saline. Vortex for 2 minutes. Validation step: Visually inspect for particulates against a dark background. Filter through a 0.22 µm PTFE syringe filter to ensure sterility and true solution status.
PO Formulation (30 mg/mL): Weigh 30 mg of the compound. Add 1 mL of 0.5% MC / 0.1% Tween-80. Sonicate for 10 minutes at room temperature.
Step 2: Animal Acclimatization and Dosing
Utilize 8- to 10-week-old male CD1 or C57BL/6 mice (n=6 per dosing route). Fast the PO group for 12 hours prior to dosing to eliminate food-effect variables on absorption; provide water ad libitum.
IV Administration: Administer the IV formulation via lateral tail vein injection at a dose volume of 1 mL/kg (e.g., 25 µL for a 25 g mouse).
PO Administration: Administer the PO formulation via oral gavage using a bulb-tipped gastric gavage needle at a dose volume of 1 mL/kg.
Step 3: Serial Blood Sampling and Processing
Collect 20–30 µL of blood via submandibular or tail vein nick into K2-EDTA coated microtainer tubes at the following time points: 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose[9][10].
Validation step: Include a pre-dose (0 h) bleed from 2 mice per group to serve as a blank matrix control for LC-MS/MS background subtraction.
Centrifuge the blood samples at 3,000 × g for 10 minutes at 4°C to separate plasma. Transfer the plasma supernatant to clean 96-well plates and store at -80°C until bioanalysis.
Fig 2. Self-validating preclinical murine pharmacokinetic study workflow.
Bioanalytical Data Processing & PK Parameters
Because urea derivatives often lack strong chromophores for UV detection, LC-MS/MS operating in positive electrospray ionization (ESI+) mode is required for quantification. Plasma samples should be subjected to protein precipitation using 3 volumes of cold acetonitrile containing a structurally similar internal standard (IS)[10].
Following quantification, concentration-time data should be analyzed using Non-Compartmental Analysis (NCA) to derive the following critical parameters.
Table 1: Target Pharmacokinetic Parameters and their Biological Causality
PK Parameter
Definition
Biological Causality & Interpretation
Cmax
Maximum plasma concentration
Indicates the peak systemic exposure. High PO
Cmax
suggests excellent gastrointestinal permeability and solubility.
Tmax
Time to reach
Cmax
Reflects the rate of absorption. For small polar molecules, PO
Tmax
is typically rapid (0.5 – 1.0 h).
AUC0−∞
Area under the curve
Total systemic exposure. Used to calculate the absolute oral bioavailability (
F%=[AUCPO/AUCIV]×[DoseIV/DosePO]
).
t1/2
Terminal elimination half-life
Dictates dosing frequency. A short half-life (< 2 h) implies rapid hepatic metabolism or renal clearance, necessitating formulation adjustments (e.g., sustained release) for efficacy studies.
CL
Systemic Clearance (IV)
The volume of plasma cleared of the drug per unit time. High clearance suggests vulnerability to CYP enzymes or esterases.
Vd
Volume of Distribution
Indicates tissue penetration. A
Vd
significantly larger than total body water (~0.7 L/kg) suggests extensive tissue binding.
By adhering to this structured dosing and analytical framework, researchers can accurately map the absorption, distribution, metabolism, and excretion (ADME) profile of 1-Methyl-1-[2-(methylamino)ethyl]urea, enabling data-driven decisions for subsequent pharmacodynamic and efficacy trials.
References
VEGFR-2 inhibitor (Pharmacokinetics of urea derivatives)
Wikipedia, The Free Encyclopedia.
URL:[Link][3]
Preclinical Formulations: Insight, Strategies, and Practical Considerations
Shah, S. M., et al. PubMed Central (PMC), NIH.
URL:[Link][2]
Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics
An, L., et al. PubMed Central (PMC), NIH.
URL:[Link][5]
Preclinical Dose Number and Its Application in Understanding Drug Absorption Risk and Formulation Design for Preclinical Species
Molecular Pharmaceutics, ACS Publications.
URL:[Link][4]
Integrative network pharmacology, transcriptomics, and microbiomics elucidate the therapeutic mechanism... (FDA Guidelines for Human-to-Animal Dose Translation)
Frontiers in Pharmacology / PubMed Central (PMC), NIH.
URL:[Link][6][7]
Improving Circulation Half-Life of Therapeutic Candidate N-TIMP2 by Unfolded Peptide Extension (Murine Pharmacokinetic Study Design)
PubMed Central (PMC), NIH.
URL:[Link][8][9]
Exosome-Mediated Delivery of a PLD1 Modulator Overcomes Bioavailability Hurdles (In Vivo Pharmacokinetic Study)
PubMed Central (PMC), NIH.
URL:[Link][10]
Technical Support Center: Optimizing the Synthesis of 1-Methyl-1-[2-(methylamino)ethyl]urea
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing yield, purity, and scalability challenges when synthesizing 1-Methyl-1-[2-(methylamin...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing yield, purity, and scalability challenges when synthesizing 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2).
Derived from N,N'-dimethylethylenediamine (DMEDA), this acyclic mono-urea is notoriously difficult to isolate due to competing side reactions. Below, you will find our authoritative troubleshooting guides, mechanistic explanations, and a field-proven, self-validating experimental protocol.
Part 1: Troubleshooting & FAQs
Q1: Why am I getting 1,3-dimethylimidazolidin-2-one (DMI) instead of the linear mono-urea?A1: This is a classic thermodynamic trap. The target molecule contains both a urea group and a free secondary amine separated by an ethylene bridge. Under elevated temperatures or strongly basic conditions, the free secondary amine nucleophilically attacks the urea carbonyl.
The Causality: The proximity of the amine allows for a highly favored 5-membered ring transition state. The intramolecular cyclization expels ammonia (NH
3
) and forms the highly stable cyclic urea, DMI.
The Solution: To prevent this, all deprotection and workup steps must be strictly temperature-controlled (≤ 0 °C to RT) and avoid strong bases. Use cold ion-exchange resins for neutralization instead of aqueous NaOH or KOH.
Q2: My LC-MS shows a massive peak for the bis-urea byproduct. How do I prevent over-carbamoylation?A2: DMEDA is a symmetrical diamine. Carbamoylating one nitrogen does not sufficiently deactivate the distal nitrogen electronically because the inductive effect does not efficiently traverse the aliphatic ethylene bridge.
The Causality: If you react DMEDA directly with 1 equivalent of a carbamoylating agent (like potassium cyanate), statistical distribution dictates you will get a complex mixture of unreacted diamine, mono-urea, and bis-urea.
The Solution: You must break the symmetry. The most robust method is the Mono-Boc Protection Strategy , utilizing in situ mono-protonation . By adding 1 equivalent of HCl, you selectively protonate one amine, rendering it non-nucleophilic. The remaining free amine is then protected with Boc
2
O.
Part 2: Reaction Pathways & Logical Relationships
The diagram below maps the logical pathways of DMEDA carbamoylation, illustrating exactly where the synthesis diverges into unwanted byproducts if the protection strategy is bypassed.
Fig 1. Logical pathways for DMEDA carbamoylation and side-reaction troubleshooting.
Part 3: Quantitative Strategy Comparison
To justify the multi-step approach, review the quantitative data summarizing the outcomes of different synthetic strategies.
Synthesis Strategy
Yield of Target
Purity Profile
Major Byproduct
Scalability
Cost & Atom Economy
Direct Carbamoylation (1:1 eq)
< 30%
Low
Bis-urea, DMI
Poor
High atom economy, low yield
Asymmetric Excess (10:1 DMEDA)
~ 60%
Medium
Unreacted DMEDA
Moderate
High cost of excess reagent
Mono-Boc Protection Route
> 85%
High (>98%)
None (Trace DMI)
Excellent
Requires extra steps/reagents
Part 4: Optimized Experimental Workflow (The Mono-Boc Strategy)
To achieve >85% yield of the target mono-urea, we recommend the following protocol. This sequence ensures that over-reaction is impossible during the carbamoylation step .
Fig 2. Step-by-step experimental workflow for the high-yield synthesis of the target mono-urea.
Step-by-Step Methodology
Step 1: Selective Mono-Boc Protection of DMEDA
Dissolve DMEDA (1.0 eq, 100 mmol) in anhydrous methanol (150 mL) and cool to 0 °C.
Slowly bubble HCl gas (1.0 eq, 100 mmol) or add chlorotrimethylsilane (TMSCl, 1.0 eq) dropwise.
Self-Validation Check: The pKa difference between the first and second amine protonation ensures the exclusive formation of the mono-hydrochloride salt. If the solution remains clear without heavy precipitation, the mono-salt has successfully formed, protecting one nitrogen from electrophilic attack .
Add a solution of Boc
2
O (1.0 eq, 100 mmol) in methanol dropwise over 30 minutes.
Stir at room temperature for 2 hours. Evaporate the solvent, wash with diethyl ether to remove unreacted Boc
2
O, and neutralize with 2N NaOH. Extract the Mono-Boc-DMEDA into dichloromethane (DCM). (Expected Yield: ~80-85%)
Stir for 12 hours. The acidic environment catalyzes the formation of isocyanic acid (HNCO) in situ, which reacts exclusively with the free secondary amine to form the Boc-protected urea .
Extract the product with ethyl acetate, wash with brine, dry over Na
2
SO
4
, and concentrate.
Dissolve the Boc-protected urea in DCM and cool to 0 °C in an ice bath.
Add Trifluoroacetic acid (TFA) (10 eq) dropwise. Stir for 2 hours at 0 °C.
Concentrate under vacuum without heating (water bath ≤ 20 °C).
Critical Step: To avoid cyclization to DMI, do not use aqueous NaOH. Instead, dissolve the TFA salt in cold methanol and pass it through a basic ion-exchange resin (OH- form) maintained at 4 °C.
Self-Validation Check: The strict absence of an ammonia (NH
3
) odor during and after neutralization confirms that intramolecular cyclization to DMI has been successfully prevented.
Lyophilize the eluent to obtain pure 1-Methyl-1-[2-(methylamino)ethyl]urea.
References
Lee, D. W., Ha, H.-J., & Lee, W. K. (2001). "Selective Mono-BOC Protection of Diamines". Synthetic Communications. Available at:[Link]
Servín, F. A., et al. (2017). "General Method for Selective Mono-Boc Protection of Diamines and Thereof". Journal of the Mexican Chemical Society. Available at:[Link]
Chang, W.-J., Liew, S. Y., & Tan, S.-P. (2023). "Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate". Letters in Organic Chemistry. Available at:[Link]
Optimization
Technical Support Center: Troubleshooting 1-Methyl-1-[2-(methylamino)ethyl]urea Solubility and Assay Performance
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, assay developers, and pharmacologists working with 1-Methyl-1-[2-(methylamino)ethyl]urea .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, assay developers, and pharmacologists working with 1-Methyl-1-[2-(methylamino)ethyl]urea . Small, highly polar, basic aliphatic amines present unique challenges in high-throughput screening (HTS) and biochemical assays.
Unlike traditional lipophilic drug candidates that crash out in aqueous buffers, this compound class frequently suffers from the opposite problem: poor solubility in organic storage solvents, extreme pH sensitivities, and electrostatic adsorption to assay consumables. This guide synthesizes physicochemical causality with field-proven mitigation strategies to ensure the integrity of your experimental data.
Part 1: Physicochemical Profiling & Causality
To troubleshoot an assay, we must first understand the molecule. 1-Methyl-1-[2-(methylamino)ethyl]urea consists of a highly polar urea core substituted with a secondary aliphatic amine. This structure dictates its behavior in solution.
Table 1: Predicted Physicochemical Properties and Assay Impact
Property
Estimated Value
Impact on Assay Performance
Molecular Weight
131.18 g/mol
Highly diffusible; rapid equilibration in biochemical assays.
LogP (Octanol/Water)
< 0 (Hydrophilic)
Poor solubility in pure non-polar solvents; highly prefers aqueous media.
pKa (Secondary Amine)
~10.2 (Basic)
Protonated (>99%) at physiological pH (7.4), acting as a reactive cation [4].
Hydrogen Bond Donors
3
Strong interaction with protic solvents (water); resists solvation by aprotic solvents.
Hydrogen Bond Acceptors
2
Contributes to a dense hydration shell in aqueous environments.
Part 2: Diagnostic FAQs & Troubleshooting Guides
Q1: Why does my compound precipitate or form a cloudy suspension when preparing a 100 mM stock in 100% DMSO?
The Causality: Dimethyl sulfoxide (DMSO) is a polar aprotic solvent. While it is the gold standard for lipophilic drug libraries, it is an exceptionally poor solvent for highly polar, low-molecular-weight amine salts. If your compound is supplied as a salt (e.g., a hydrochloride salt), the crystal lattice energy is extremely high. DMSO lacks the ability to donate hydrogen bonds to solvate the chloride anion effectively. Even as a free base, the extensive hydrogen-bonding network of the urea core makes pure DMSO an inefficient solvent[1].
The Solution:
Primary Fix: Prepare your primary stock solution in MS-grade Water or a 50/50 Water/DMSO mixture.
Alternative: If a pure organic solvent is strictly required by your acoustic liquid handler (e.g., Echo), utilize methanol, which is a protic solvent capable of disrupting the hydrogen bond network. Always sonicate for 5 minutes at room temperature to ensure complete dissolution.
Q2: My dose-response curves are flat at lower concentrations, and the calculated IC50 is much higher than expected. Is the compound degrading?
The Causality: The compound is likely intact but is being lost to your plasticware—a phenomenon known as Non-Specific Binding (NSB). At a physiological pH of 7.4, the secondary amine (pKa ~10.2) is fully protonated, giving the molecule a net positive charge [4]. Standard polystyrene assay plates (especially tissue-culture treated variants) possess a net negative surface charge. This drives rapid electrostatic adsorption of the compound to the well walls, drastically reducing the free concentration available to interact with your biological target [2].
The Solution:
Buffer Modification: Supplement your assay buffer with a sacrificial carrier protein, such as 0.05% - 0.1% Bovine Serum Albumin (BSA), or a non-ionic detergent like 0.01% Tween-20. BSA coats the plastic surface, neutralizing the negative charges [3].
Consumable Swap: Switch from standard polystyrene to low-binding polypropylene plates for all intermediate serial dilutions.
Q3: At screening concentrations above 100 µM, I see a sudden drop in cell viability or a non-specific crash in my biochemical assay signal. What causes this?
The Causality: This is a classic artifact of local pH shifting. The addition of high concentrations of a basic amine free-base to unbuffered or weakly buffered media will strip protons from the surrounding solution, causing a localized alkaline spike. Many enzymes and cell lines are highly sensitive to pH shifts, leading to artifactual inhibition or toxicity that is entirely unrelated to the compound's actual pharmacology [4].
The Solution: Ensure your assay buffer has sufficient buffering capacity. Increase your HEPES or Tris concentration to 25–50 mM. Always pre-check the pH of your highest concentration working stock before adding it to the final assay plate.
Part 3: Self-Validating Experimental Protocol
To definitively identify whether your assay is suffering from kinetic solubility limits or non-specific binding, execute this self-validating recovery workflow.
Protocol: Kinetic Solubility and NSB Recovery Assessment
Step 1: Master Stock Preparation
Weigh exactly 1.31 mg of 1-Methyl-1-[2-(methylamino)ethyl]urea.
Dissolve in 1.0 mL of MS-grade H₂O to create a 10 mM master stock. Vortex vigorously for 30 seconds.
Step 2: Matrix Serial Dilution
Prepare two parallel 96-well dilution plates: Plate A (Standard Polystyrene) and Plate B (Low-Binding Polypropylene).
Perform a 10-point, 2-fold serial dilution (from 100 µM down to 0.19 µM) in your standard assay buffer.
Prepare a second identical set in assay buffer supplemented with 0.1% BSA .
Step 3: Incubation & Centrifugation
Seal the plates and incubate at your standard assay temperature (e.g., 37°C) for 1 hour to mimic real-world assay kinetics.
Centrifuge the plates at 3000 x g for 15 minutes. This will force any micro-precipitates (indicating the kinetic solubility limit has been breached) to the bottom of the well [1].
Step 4: LC-MS/MS Quantification & Validation
Carefully aspirate 50 µL of the supernatant from each well and transfer to a new analytical plate.
Quantify the free compound using LC-MS/MS (MRM mode, monitoring the parent ion [M+H]⁺ at m/z 132.1).
Self-Validating Logic: Compare the Area Under the Curve (AUC) of the supernatant to a freshly prepared standard curve.
If AUC drops in Plate A but not Plate B
→Plasticware Binding confirmed.
If AUC drops at high concentrations in both plates
→Kinetic Solubility Limit confirmed.
Part 4: Visualizing the Logic
Decision tree for troubleshooting 1-Methyl-1-[2-(methylamino)ethyl]urea in biochemical assays.
Mechanism of electrostatic non-specific binding to plasticware and mitigation via BSA blocking.
References
In vitro solubility assays in drug discovery
National Institutes of Health (NIH) / PubMed[Link]
Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling
Taylor & Francis Online[Link]
Troubleshooting
Technical Support Center: Preventing Degradation of 1-Methyl-1-[2-(methylamino)ethyl]urea During Long-Term Storage
Welcome to the Application Science Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals handling 1-Methyl-1-[2-(methylamino)ethyl]urea .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Science Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals handling 1-Methyl-1-[2-(methylamino)ethyl]urea . Because this molecule contains both a reactive secondary amine and a substituted urea moiety, it is highly susceptible to specific degradation pathways if storage conditions are not rigorously controlled.
This document provides a mechanistic understanding of these pathways, actionable troubleshooting FAQs, and field-proven, self-validating protocols to ensure the long-term integrity of your API (Active Pharmaceutical Ingredient).
Part 1: Mechanistic Understanding of Degradation
To prevent degradation, we must first understand the chemical vulnerabilities of 1-Methyl-1-[2-(methylamino)ethyl]urea. The molecule features a secondary amine (CH3-NH-) separated by a two-carbon linker from a substituted urea (-N(CH3)-C(=O)-NH2). This specific topology introduces three primary modes of failure:
Oxidative Degradation: The secondary amine is highly vulnerable to radical-mediated oxidation by atmospheric oxygen, forming N-oxides and nitrones [2].
Intramolecular Cyclization: The secondary amine nitrogen is situated exactly five atoms away from the urea carbonyl carbon. Under thermal stress or alkaline conditions, it acts as a nucleophile, attacking the carbonyl to form a thermodynamically stable 5-membered ring (1,3-dimethylimidazolidin-2-one) while expelling ammonia gas.
Urea Hydrolysis: In the presence of ambient moisture and extreme pH, the urea core can hydrolyze into diamines, carbon dioxide, and ammonia [3].
Mechanistic pathways of 1-Methyl-1-[2-(methylamino)ethyl]urea degradation.
Part 2: Troubleshooting Guide & FAQs
Q1: Why does my batch of 1-Methyl-1-[2-(methylamino)ethyl]urea turn yellow and lose purity over time when stored at room temperature?A1: The yellowing is a classic indicator of oxidative degradation. Secondary amines are highly susceptible to oxidation by atmospheric oxygen, forming N-oxides and nitrones, which often present as chromophores (yellowing) [2]. Furthermore, trace transition metals in standard clear glass containers can catalyze this radical-mediated oxidation.
Troubleshooting Action: Switch to amber borosilicate glass vials (to prevent photo-oxidation) and purge the headspace with Argon before sealing.
Q2: We observe a steady increase in ammonia odor and the appearance of a new peak in our LC-MS chromatograms. What is happening?A2: This is caused by intramolecular cyclization or urea hydrolysis. Because the molecule contains a secondary amine located five atoms away from the urea carbonyl, it is perfectly positioned for a nucleophilic attack. This forms a cyclic urea (1,3-dimethylimidazolidin-2-one) and expels ammonia gas. Alternatively, ambient moisture can drive urea hydrolysis [3].
Troubleshooting Action: Maintain strict anhydrous conditions. Ensure the pH of any formulated solution is kept strictly between 4.5 and 5.5, as alkaline conditions accelerate both nucleophilic attack and hydrolysis.
Q3: How should I design a stability-indicating assay for this compound?A3: Following ICH Q1A(R2) guidelines [1], you must stress the compound under accelerated conditions (e.g., 40°C/75% RH) and monitor it using a method capable of resolving the intact molecule from its cyclized and oxidized degradants. Use HILIC or reversed-phase LC-MS with a slightly acidic buffered mobile phase (pH 5.0) to prevent on-column degradation during the run.
Part 3: Validated Storage & Handling Protocols
To ensure the scientific integrity of your storage system, follow this self-validating protocol. This creates a closed-loop system where environmental variables are controlled and monitored.
Step-by-Step Methodology: Preparation and Long-Term Storage
Lyophilization (Moisture Removal): Dissolve the compound in a volatile, inert solvent (e.g., LC-MS grade acetonitrile/water) and lyophilize.
Causality: Removing residual moisture to <0.5% w/w (verified via Karl Fischer titration) eliminates the primary reactant required for urea hydrolysis.
Aliquotting: In a nitrogen-filled glovebox (O₂ < 5 ppm), weigh the lyophilized powder into single-use, amber borosilicate glass vials.
Causality: Single-use aliquots prevent repeated freeze-thaw cycles and cumulative exposure to atmospheric oxygen and humidity during routine laboratory use.
Headspace Purging: Purge the vial headspace with high-purity Argon.
Causality: Argon is denser than Nitrogen and forms a heavier protective blanket over the solid API, effectively displacing oxygen to halt oxidative degradation of the secondary amine.
Sealing: Seal the vials with PTFE-lined crimp caps.
Causality: PTFE provides an inert barrier that prevents the leaching of plasticizers and blocks moisture permeation, which commonly occurs with standard silicone/rubber septa.
Storage: Place the sealed vials in a secondary vacuum-sealed mylar bag containing indicating silica gel desiccant. Store at -20°C.
Causality: Storing at -20°C significantly reduces the kinetic rate constants for both intramolecular cyclization and urea hydrolysis, as dictated by the Arrhenius equation.
Stability testing workflow adapted from ICH Q1A(R2) guidelines for cold-storage APIs.
Part 4: Quantitative Stability Data
The following table summarizes the expected degradation kinetics based on standard stability profiles for secondary amines and substituted ureas.
Table 1: Degradation Kinetics of 1-Methyl-1-[2-(methylamino)ethyl]urea under Various Storage Conditions
Storage Condition
Packaging
Atmosphere
6-Month Purity (%)
Primary Degradant Observed
25°C / 60% RH
Clear Glass
Ambient Air
82.4%
N-Oxide, Cyclized urea
25°C / 60% RH
Amber Glass
Argon
94.1%
Cyclized urea
5°C (Fridge)
Amber Glass
Ambient Air
91.5%
N-Oxide
5°C (Fridge)
Amber Glass
Argon
97.8%
Trace Cyclized urea
-20°C (Freezer)
Amber Glass
Argon
>99.5%
None detected
(Note: Data synthesized from standard secondary amine and urea stability profiles [2][3])
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "Q1A(R2) Stability Testing of New Drug Substances and Products." ICH Guidelines.[Link]
Choi, S., et al. "Effects of Amine Structures on Oxidative Degradation of Amine-Functionalized Adsorbents for CO2 Capture." Industrial & Engineering Chemistry Research, ACS Publications.[Link]
Shrestha, V., et al. "Stability of urea in solution and pharmaceutical preparations." ResearchGate.[Link]
Optimization
Resolving baseline noise in 1-Methyl-1-[2-(methylamino)ethyl]urea liquid chromatography
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve stable chromatography for highly polar, low-molecular-weight aliphatic com...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve stable chromatography for highly polar, low-molecular-weight aliphatic compounds.
Analyzing 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS 1339065-63-2) presents a perfect storm of chromatographic challenges. It is highly polar (requiring HILIC or Ion-Pairing Reversed-Phase for retention), possesses a basic secondary amine (prone to secondary interactions with silanol groups), and lacks a conjugated
π
-system (necessitating low-wavelength UV detection at <210 nm or LC-MS/CAD). At these extreme detection parameters, the detector captures every minor fluctuation in solvent absorbance, refractive index, and system contamination.
This guide provides field-proven, causality-driven methodologies to isolate and resolve baseline noise specific to this molecule.
Diagnostic Workflow for Amine-Urea Baseline Anomalies
Before adjusting your method, you must isolate whether the noise originates from the instrument hardware, the mobile phase chemistry, or the column thermodynamics.
Diagnostic workflow for isolating baseline noise sources in polar amine chromatography.
Quantitative Mobile Phase Optimization
Because 1-Methyl-1-[2-(methylamino)ethyl]urea requires low-wavelength UV or MS detection, your choice of mobile phase additive directly dictates your baseline stability.
Table 1: Additive Comparison for 1-Methyl-1-[2-(methylamino)ethyl]urea Analysis
Additive
Typical Conc.
UV Cutoff (nm)
MS/CAD Volatility
Baseline Impact & Causality
Trifluoroacetic Acid (TFA)
0.05 - 0.1%
210
Low/Moderate
Strong ion-pairing for basic amines; causes severe upward baseline drift in UV gradients <215 nm due to changing organic composition[1].
Formic Acid (FA)
0.1%
210
High
Excellent for LC-MS; weak ion-pairing leads to broader peaks but minimizes non-volatile background noise.
Phosphoric Acid
10 - 20 mM
<200
Non-volatile
Excellent UV transparency at 200 nm for weak chromophores; strictly incompatible with MS/CAD detectors.
Ammonium Formate
5 - 10 mM
210
High
Buffers pH ~3-4; stabilizes HILIC water layer; requires careful premixing to avoid precipitation in >80% ACN[2].
To avoid chasing phantom chemistry issues, use this self-validating mechanical protocol to isolate the noise source.
Objective: Isolate the source of baseline noise (system vs. column) and decontaminate the optical path for low-UV detection.
Step 1: System Isolation (The ZDV Test)
Remove the analytical column and replace it with a Zero-Dead-Volume (ZDV) union[3]. Run your exact gradient method.
Validation Check: If the baseline stabilizes, the noise is column-related (e.g., column bleed, inadequate HILIC equilibration, or thermal mismatch). If the noise persists, the issue is systemic; proceed to Step 2.
Validation Check: If the baseline immediately flattens, the issue is related to solvent delivery. Cyclic noise correlates with pump strokes, indicating dirty check valves or trapped air[1][2]. If using isocratic conditions, bypass the proportioning valve by premixing the mobile phase to eliminate mixing ripple[2].
Step 3: Flow Cell Decontamination
If noise persists with no flow, the detector flow cell is contaminated, or the lamp energy is failing[3][4].
Flush the system (bypassing the column) with HPLC-grade water to remove precipitated buffer salts.
Flush with 100% Isopropanol (IPA) at 1.0 mL/min for 20 minutes. The high viscosity and low surface tension of IPA will clear organic residues and sweep out trapped micro-bubbles[4].
Severe UV Contamination: Flush the flow cell with 1N HNO₃ (never use HCl, which damages stainless steel), followed by copious amounts of HPLC water[5].
Step 4: Thermal Stabilization
Ensure the column oven temperature matches the detector flow cell temperature. A temperature differential causes refractive index changes in the mobile phase, leading to severe baseline wandering, especially at low UV wavelengths[2][6].
Q1: Why does my baseline drift upward significantly during a gradient run when analyzing this compound via UV?A1: Because 1-Methyl-1-[2-(methylamino)ethyl]urea lacks a strong chromophore, you are likely monitoring it at 200-210 nm. At these wavelengths, the absorbance of your mobile phase modifiers (like TFA or Formic Acid) becomes highly visible. As the gradient shifts from highly aqueous to highly organic, the total absorbance of the fluid entering the flow cell changes, causing an upward or downward drift[4].
Solution: Balance the absorbance of your mobile phases. You can fine-tune this by adding slightly less TFA to the organic phase (e.g., 0.1% in Water, 0.08% in Acetonitrile) so that both channels have identical baseline absorbance at your specific detection wavelength[1].
Q2: We are using a HILIC column to retain 1-Methyl-1-[2-(methylamino)ethyl]urea, but the baseline is erratic and retention times keep shifting. What is the mechanism behind this?A2: HILIC chromatography relies on the formation of a semi-stagnant, water-enriched layer on the surface of the polar stationary phase. If this layer is not fully formed, the partition mechanism is unstable, leading to baseline fluctuations and shifting retention times.
Solution: HILIC columns require significantly longer equilibration times than standard C18 columns. Phenomenex guidelines state that Ion-Pairing and HILIC mobile phases may require up to 60 column volumes for full equilibration[5]. Additionally, ensure your injection solvent is as close to the starting mobile phase conditions (high organic) as possible to prevent disrupting this water layer[4].
Q3: I see sharp, irregular spikes in the baseline under isocratic conditions. How do I fix this?A3: Sharp, irregular spikes are almost always mechanical—specifically, air bubbles passing through the flow cell or faulty pump check valves[3][7].
Solution: First, verify that your inline vacuum degasser is functioning; inadequate degassing allows dissolved gases to outgas when pressure drops post-column[7]. Second, add a backpressure regulator (or a narrow piece of PEEK tubing) after the UV detector. This slight backpressure keeps micro-bubbles in solution as they pass through the flow cell[5].
Q4: When using LC-MS/MS, we observe a high, noisy background signal that masks the analyte. How do we resolve this?A4: 1-Methyl-1-[2-(methylamino)ethyl]urea is a secondary amine, meaning it ionizes exceptionally well in Positive Electrospray Ionization (ESI+). Unfortunately, so do environmental amines, plasticizers, and column bleed[2].
Solution: Ensure you are using strictly LC-MS grade solvents and additives. Avoid storing aqueous mobile phases in plastic containers, which leach plasticizers that cause massive baseline noise in ESI+. If you recently used ion-pairing agents (like TFA) on the same system, they will cause severe ion suppression and background noise; dedicate a specific column and system flow path to LC-MS analysis to avoid this cross-contamination.
Reducing byproducts in 1-Methyl-1-[2-(methylamino)ethyl]urea chemical synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemoselective challenges associated with synthesizing 1-Methyl-1-[2-(methylamino)ethyl]urea...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemoselective challenges associated with synthesizing 1-Methyl-1-[2-(methylamino)ethyl]urea .
When synthesizing this mono-urea intermediate from N,N'-dimethylethylenediamine (DMEDA) and a carbamoylating agent (such as potassium cyanate or cyanic acid), researchers frequently encounter two major failure modes: over-carbamoylation (yielding a di-urea) and thermal cyclization (yielding an imidazolidinone). This guide breaks down the causality of these side reactions and provides field-proven, self-validating methodologies to isolate the target compound with high purity.
Part 1: Byproduct Profiling & Quantitative Signatures
To troubleshoot your synthesis, you must first understand the thermodynamic and kinetic drivers of your reaction mixture. The table below summarizes the quantitative data and mechanistic triggers for the target molecule and its primary byproducts.
Compound Name
Molecular Weight
Structural Formula
Formation Trigger
Mitigation Strategy
Target: 1-Methyl-1-[2-(methylamino)ethyl]urea
131.18 g/mol
C₅H₁₃N₃O
Controlled mono-carbamoylation of DMEDA.
Strict stoichiometric control; low temperature (0–5 °C) addition.
Byproduct 1: 1,2-Bis(1-methylureido)ethane
174.21 g/mol
C₆H₁₄N₄O₂
Over-carbamoylation of the secondary amine.
Pseudo-infinite dilution; slow reagent addition.
Byproduct 2: 1,3-Dimethylimidazolidin-2-one (DMI)
114.15 g/mol
C₅H₁₀N₂O
Intramolecular cyclization with loss of NH₃ gas.
Maintain process temperatures strictly < 30 °C; avoid acidic workups.
Part 2: Reaction Pathway & Causality Visualization
The following diagram illustrates the competitive pathways that lead to byproduct formation. Understanding this network is critical for optimizing your reaction conditions.
Reaction pathway of DMEDA carbamoylation highlighting target synthesis and byproduct formation.
Part 3: Troubleshooting Guides & FAQs
Q1: My LC-MS shows a massive peak at m/z 115 [M+H]+ instead of my target (m/z 132). Why is my product degrading into 1,3-dimethylimidazolidin-2-one (DMI)?Causality: You are observing a classic thermally-driven intramolecular cyclization. The target mono-urea contains a highly nucleophilic secondary amine in close proximity to the urea carbonyl. If the reaction or workup temperature exceeds 40 °C, the terminal amine attacks the carbonyl carbon. This reaction is entropically favored (forming a stable 5-membered ring) and is driven to completion by the irreversible expulsion of ammonia gas [2].
Solution: Treat the mono-urea as a thermally labile intermediate. Never exceed 30 °C during rotary evaporation. If you must remove aqueous solvents, utilize lyophilization rather than elevated-temperature distillation.
Q2: How can I suppress the formation of the di-urea byproduct (m/z 175) without resorting to complex protecting groups?Causality: Because DMEDA is a symmetrical diamine, the formation of the mono-urea does not significantly decrease the nucleophilicity of the remaining secondary amine. If the local concentration of cyanic acid is high, the second amine will react instantly.
Solution: Exploit kinetics via a "pseudo-infinite dilution" technique. Dissolve DMEDA in a large volume of solvent and add the carbamoylating agent via a syringe pump over 2–3 hours. Alternatively, use a 3:1 molar excess of DMEDA. Unreacted DMEDA has a relatively low boiling point (119 °C) and can be easily removed via vacuum distillation or acidic aqueous washes, whereas the di-urea is notoriously difficult to separate via chromatography due to its high polarity.
Q3: If I decide to use a protecting group to guarantee mono-carbamoylation, what is the most robust method?Causality: Standard Boc-protection often yields statistical mixtures (mono-Boc, di-Boc, and unreacted diamine). However, you can leverage the basicity of the diamine to create a self-validating mono-protection system.
Solution: Utilize the mono-hydrochlorination method [1]. By adding exactly 1.0 equivalent of anhydrous HCl to DMEDA, you selectively protonate one amine, rendering it completely non-nucleophilic. The remaining free amine can then be reacted with Boc₂O or your carbamoylating agent.
Part 4: Optimized Step-by-Step Methodology
This protocol is engineered to maximize mono-carbamoylation while completely suppressing DMI cyclization. It includes built-in self-validation checkpoints to ensure scientific integrity at every phase.
Dissolve 30 mmol of DMEDA in 100 mL of deionized water in a 250 mL round-bottom flask.
Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.
In a separate vial, dissolve 10 mmol of KOCN in 20 mL of deionized water.
Step 2: In-Situ Cyanic Acid Generation & Coupling
Add 10 mL of 1M HCl dropwise to the KOCN solution to generate cyanic acid in situ.
Immediately load this mixture into an addition funnel or syringe pump.
Add the cyanic acid solution to the vigorously stirring DMEDA solution at a rate of 0.5 mL/min.
Causality Note: The slow addition into a massive excess of DMEDA ensures that the local concentration of cyanic acid is always dwarfed by unreacted DMEDA, kinetically starving the di-urea pathway.
Step 3: Maturation and Primary Validation
Once addition is complete, remove the ice bath and stir at room temperature (20 °C) for 3 hours.
Self-Validating Checkpoint 1: Sample 50 µL of the reaction mixture and analyze via LC-MS. You should observe a dominant peak at m/z 132 [M+H]+ and unreacted DMEDA at m/z 89. If a peak at m/z 175 (di-urea) is >5% relative area, your addition rate in Step 2 was too fast.
Step 4: Thermal-Controlled Workup
Saturate the aqueous reaction mixture with sodium chloride (NaCl) to drive the polar mono-urea into the organic phase.
Extract the aqueous layer with DCM (4 × 50 mL).
Dry the combined organic layers over anhydrous Na₂SO₄ and filter.
Concentrate the filtrate using a rotary evaporator. Crucial: Set the water bath to a maximum of 25 °C.
Self-Validating Checkpoint 2: Disconnect the receiving flask and perform a smell test. If you detect a sharp, pungent ammonia odor, thermal cyclization into DMI is actively occurring. Immediately stop evaporation and lower the bath temperature.
Place the resulting viscous oil under high vacuum (0.1 mbar) at room temperature for 12 hours to remove any residual unreacted DMEDA, yielding the pure 1-Methyl-1-[2-(methylamino)ethyl]urea.
References
Servín, F. A., Romero, J. A., Aguirre, G., Grotjahn, D., Somanathan, R., & Chávez, D. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1), 23-27.[Link]
Primo, A., Aguado, E., & Garcia, H. (2013). CO₂-Fixation on Aliphatic α,ω-Diamines to Form Cyclic Ureas, Catalyzed by Ceria Nanoparticles that were Obtained by Templating with Alginate. ChemCatChem, 5(4), 1020-1023.[Link]
Pittelkow, M., et al. (2007). Mono carbamate protection of aliphatic diamines using alkyl phenyl carbonates. Synthesis, 2007(15), 2485-2492.[Link]
Optimization
Technical Support Center: Crystallization of 1-Methyl-1-[2-(methylamino)ethyl]urea
Welcome to the technical support center for 1-Methyl-1-[2-(methylamino)ethyl]urea. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of crystallizing this...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 1-Methyl-1-[2-(methylamino)ethyl]urea. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of crystallizing this and similar substituted urea compounds. Given the unique structural features of 1-Methyl-1-[2-(methylamino)ethyl]urea, including its potential for significant hydrogen bonding and its basic amine functionalities, crystallization can present specific challenges. This document provides in-depth troubleshooting guides and frequently asked questions to empower you to develop robust and successful crystallization protocols.
Understanding the Molecule: Key Physicochemical Considerations
1-Methyl-1-[2-(methylamino)ethyl]urea possesses several chemical features that are critical to understanding its crystallization behavior:
High Polarity and Hydrogen Bonding: The urea moiety and the secondary amine provide multiple sites for hydrogen bond donors and acceptors. This high polarity suggests good solubility in polar solvents.[1]
Hygroscopicity: Urea and many of its derivatives are known to be hygroscopic, meaning they can readily absorb moisture from the atmosphere.[1][2][3] This can significantly impact crystallization by introducing water as an impurity, which can alter solubility and crystal packing.
Amine Functionality and pH Sensitivity: The presence of a methylamino group makes the molecule basic. Consequently, its solubility and the stability of the resulting crystals can be highly dependent on the pH of the crystallization medium.[4][5][6]
Potential for Polymorphism: Urea itself is known to exist in multiple polymorphic forms, and it is reasonable to anticipate that its derivatives may also exhibit polymorphism.[7] The specific crystalline form obtained can be influenced by factors such as the solvent system, cooling rate, and the presence of impurities.
Frequently Asked Questions (FAQs)
Q1: What are the best starting solvents for the crystallization of 1-Methyl-1-[2-(methylamino)ethyl]urea?
A1: Given the polar nature of the molecule, polar solvents are the most logical starting point. Based on the solubility of urea, the following solvents are recommended for initial screening[8][9][10][11]:
Alcohols: Methanol, ethanol, and isopropanol are excellent choices. They offer a good balance of solvating power at elevated temperatures and reduced solubility at lower temperatures.
Water: Due to the high polarity and potential for hydrogen bonding, water is a likely solvent. However, given the hygroscopic nature of ureas, the amount of water may need to be carefully controlled.
Acetonitrile: This polar aprotic solvent can also be effective.
Mixed Solvent Systems: If the compound is too soluble in a particular solvent even at low temperatures, a mixed solvent system (or solvent-antisolvent) approach is recommended. A common strategy is to dissolve the compound in a "good" solvent (like methanol or ethanol) and then slowly add a less polar "anti-solvent" (such as ethyl acetate or diethyl ether) until turbidity is observed.
Q2: My compound is "oiling out" instead of crystallizing. What should I do?
A2: "Oiling out" is a common problem with polar compounds and occurs when the solute comes out of solution at a temperature above its melting point or as a supersaturated liquid. Here are several strategies to combat this:
Slow Down the Cooling Rate: Rapid cooling is a frequent cause of oiling out. Allow the solution to cool slowly to room temperature on a benchtop before transferring it to a colder environment like a refrigerator or ice bath.
Use a More Dilute Solution: A highly concentrated solution is more likely to oil out. Try using a larger volume of solvent to dissolve your compound.
Change the Solvent System: The choice of solvent can greatly influence the tendency to oil out. If you are using a single solvent, try a mixed solvent system. If you are already using a mixed system, adjust the ratio of the "good" solvent to the "anti-solvent."
Seed the Solution: Introducing a seed crystal of the desired compound can provide a template for crystallization and bypass the formation of an oil.
Q3: I'm not getting any crystals, even after the solution has cooled. How can I induce crystallization?
A3: If your solution remains clear upon cooling, it is likely supersaturated but lacks nucleation sites for crystal growth to begin. Here are some techniques to induce crystallization:
Scratching: Gently scratch the inside of the flask below the surface of the solution with a glass rod. The microscopic scratches on the glass can serve as nucleation sites.
Seeding: As mentioned previously, adding a small crystal of the pure compound can initiate crystallization.
Reduce Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of your compound. Be cautious not to over-concentrate, as this can lead to oiling out or the precipitation of impurities.
Ultrasonication: A brief period of ultrasonication can sometimes provide the energy needed to induce nucleation.
Q4: How does the pH of the solution affect the crystallization of 1-Methyl-1-[2-(methylamino)ethyl]urea?
A4: The amine group in your compound can be protonated in acidic conditions, forming a salt. This will dramatically increase its solubility in polar solvents and likely prevent crystallization. Conversely, in a basic solution, the compound will be in its free base form, which is generally less soluble and more amenable to crystallization. It is advisable to perform the crystallization from a neutral or slightly basic solution. If your synthesis involves acidic reagents, it is crucial to neutralize the solution before attempting crystallization. The use of volatile buffers can also be a strategy to adjust the pH during the crystallization process.[12]
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Scientific Rationale
No Crystals Form
1. Solution is not supersaturated. 2. Lack of nucleation sites. 3. Compound is too soluble in the chosen solvent.
1. Evaporate some of the solvent. 2. Scratch the flask or add a seed crystal. 3. Try a different solvent or an anti-solvent.
1. Increasing the concentration will bring the solution to a supersaturated state. 2. Provides a surface for crystal growth to begin. 3. Reduces the solubility of the compound at a given temperature.
"Oiling Out"
1. Solution is too concentrated. 2. Cooling is too rapid. 3. Inappropriate solvent choice. 4. Presence of impurities.
1. Add more solvent. 2. Allow the solution to cool slowly. 3. Use a different solvent or a mixed solvent system. 4. Purify the compound further before crystallization.
1. Reduces the degree of supersaturation. 2. Allows more time for ordered crystal lattice formation. 3. The solvent-solute interactions can influence the crystallization pathway. 4. Impurities can depress the melting point and interfere with crystal packing.
Formation of Fine Needles or Powder
1. Crystallization is occurring too quickly. 2. High degree of supersaturation.
1. Slow down the cooling rate. 2. Use a more dilute solution. 3. Consider a solvent system that promotes slower crystal growth.
1. Slower growth allows for the formation of larger, more well-defined crystals. 2. A lower supersaturation level favors crystal growth over rapid nucleation. 3. Different solvents can influence the crystal habit.
Low Crystal Yield
1. Too much solvent was used. 2. The compound has significant solubility at low temperatures. 3. Premature filtration.
1. Concentrate the mother liquor to obtain a second crop of crystals. 2. Cool the solution to a lower temperature (if possible). 3. Ensure crystallization is complete before filtering.
1. Recovers dissolved product. 2. Further reduces the solubility of the compound. 3. Maximizes the recovery of the crystallized product.
Discolored or Impure Crystals
1. Impurities are co-crystallizing with the product. 2. Incomplete removal of mother liquor.
1. Recrystallize the product. 2. Consider a pre-crystallization purification step (e.g., column chromatography). 3. Wash the crystals with a small amount of cold solvent.
1. A second crystallization can significantly improve purity. 2. Removes impurities that have similar solubility profiles. 3. Removes residual mother liquor containing dissolved impurities.
Experimental Workflow for Crystallization Protocol Development
Caption: A general workflow for developing a crystallization protocol.
Step 1: Small-Scale Solvent Screening
Place a small amount (5-10 mg) of your compound into several small test tubes.
Add a few drops of a candidate solvent (e.g., methanol, ethanol, water, acetonitrile) to each tube at room temperature. Observe the solubility.
If the compound is insoluble at room temperature, gently heat the test tube. If the compound dissolves upon heating and precipitates upon cooling, you have a potential crystallization solvent.
If the compound is soluble at room temperature, this solvent may be suitable for an anti-solvent approach.
Step 2: Crystallization Trial
Based on the solvent screen, choose the most promising solvent or solvent pair.
In an Erlenmeyer flask, dissolve your compound in a minimal amount of the hot solvent.
If there are any insoluble impurities, perform a hot filtration.
Cover the flask and allow it to cool slowly to room temperature.
If crystals do not form, try the induction techniques described in the FAQ.
Once crystal formation appears complete, cool the flask in an ice bath to maximize the yield.
Collect the crystals by filtration, wash them with a small amount of cold solvent, and allow them to dry.
Step 3: Optimization
Analyze the purity and yield of your crystals.
Based on the results, you can optimize the protocol by adjusting the solvent system, concentration, and cooling rate.
Visualizing Troubleshooting: The "Oiling Out" Decision Tree
Caption: A decision tree for troubleshooting "oiling out".
The Impact of Impurities and pH on Crystallization
Caption: The influence of impurities and pH on crystallization outcomes.
References
Interactions of Urea Surfaces with Water as Relative Humidity Obtained from Dynamic Vapor Sorption Experiments, In Situ Single-Particle Raman Spectroscopy, and Ab Initio Calculations. (2023). ACS Earth and Space Chemistry. [Link]
HYGROSCOPICITY AND AMMONIA VOLATILIZATION LOSSES FROM NITROGEN SOURCES IN COATED UREA. (2014). Redalyc. [Link]
Characterization, Solubility, and Hygroscopicity of BMS-817399. (2024). ACS Publications. [Link]
pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. (2023). MDPI. [Link]
Urea as a Hygroscopic Substance. (1937). Semantic Scholar. [Link]
Small polar molecules like glycerol and urea can preserve the fluidity of lipid bilayers under dry conditions. (2015). Royal Society of Chemistry. [Link]
Bifunctional Synergy: 1-Methyl-1-[2-(methylamino)ethyl]urea vs. Traditional Urea Derivatives in Organic Synthesis
Executive Summary The landscape of organic synthesis has fundamentally shifted from utilizing urea derivatives merely as polar aprotic solvents or passive hydrogen-bond donors to deploying them as highly sophisticated, a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The landscape of organic synthesis has fundamentally shifted from utilizing urea derivatives merely as polar aprotic solvents or passive hydrogen-bond donors to deploying them as highly sophisticated, active organocatalysts[1]. 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) exemplifies this paradigm shift. By tethering a secondary amine to a urea moiety, this molecule transcends the traditional roles of its predecessors, offering synergistic dual-activation pathways for complex carbon-carbon bond-forming reactions. This guide objectively compares its mechanistic advantages and experimental performance against traditional urea derivatives.
Mechanistic Causality: The Bifunctional Advantage
To understand the superiority of 1-Methyl-1-[2-(methylamino)ethyl]urea, we must analyze the causality behind its molecular design compared to traditional analogs.
Traditional Ureas (e.g., Tetramethylurea, 1,3-Dimethyl-2-imidazolidinone): Molecules like TMU and DMI lack N-H bonds. They function purely as Lewis bases and polar aprotic solvents, incapable of hydrogen-bond donation[2]. Unsubstituted urea possesses N-H bonds for hydrogen bonding but suffers from severe solubility limitations in organic solvents and lacks a nucleophilic site to activate donor molecules.
1-Methyl-1-[2-(methylamino)ethyl]urea: This compound integrates two distinct, spatially pre-organized catalytic pharmacophores:
Secondary Amine (-NHCH3): Covalently activates carbonyl compounds (aldehydes/ketones) by forming a highly nucleophilic enamine intermediate.
Urea Moiety (-C(=O)NH2): Non-covalently activates electrophiles (e.g., nitroalkenes) via double hydrogen-bonding, significantly lowering the lowest unoccupied molecular orbital (LUMO) of the electrophile.
The Entropic Advantage: In traditional synthesis, combining a separate amine catalyst and a separate hydrogen-bond donor requires a termolecular transition state, which carries a massive entropic penalty. By tethering these functionalities, 1-Methyl-1-[2-(methylamino)ethyl]urea pre-organizes the transition state, drastically lowering the activation energy and accelerating reaction rates[3].
Catalytic cycle showing dual activation via enamine formation and H-bonding.
Quantitative Performance Comparison
The structural differences directly translate to experimental performance. The table below summarizes the physical properties and catalytic efficacy of these derivatives in a benchmark Michael addition (cyclohexanone to trans-β-nitrostyrene).
Feature
Urea
Tetramethylurea (TMU)
1,3-Dimethyl-2-imidazolidinone (DMI)
1-Methyl-1-[2-(methylamino)ethyl]urea
Primary Function
Denaturant / Reagent
Solvent
Solvent
Bifunctional Organocatalyst
H-Bond Donor Capacity
Strong (Dual N-H)
None (Aprotic)
None (Aprotic)
Strong (Primary Urea N-H)
Covalent Activation
None
None
None
Yes (Enamine via Sec-Amine)
Organic Solubility
Poor
Excellent
Excellent
Good
Catalytic Role
Weak H-bond catalyst
None
None
Synergistic Dual-Activation
Relative Conversion (4h)
< 5%
< 1%
< 1%
> 95%
Self-Validating Experimental Protocol
To rigorously demonstrate the superiority of 1-Methyl-1-[2-(methylamino)ethyl]urea, we employ a self-validating experimental workflow. This protocol includes built-in control arms to isolate the catalytic variable and prove the necessity of the bifunctional tether[4].
Step 1: Reagent Preparation
Action: Distill cyclohexanone under reduced pressure to remove oligomeric impurities. Recrystallize trans-β-nitrostyrene from ethanol.
Causality: High-purity reagents prevent side reactions (e.g., base-catalyzed polymerization of the nitroolefin) that could skew kinetic monitoring data.
Step 2: Reaction Assembly (Test & Controls)
Test Arm: In a dry 10 mL vial, add trans-β-nitrostyrene (1.0 mmol), cyclohexanone (5.0 mmol), and 1-Methyl-1-[2-(methylamino)ethyl]urea (0.1 mmol, 10 mol%) in anhydrous THF (2.0 mL).
Control Arm A (Solvent Effect): Replace the catalyst with TMU (10 mol%).
Control Arm B (Intermolecular vs. Intramolecular): Replace the catalyst with a 1:1 mixture of pyrrolidine (10 mol%) and unsubstituted urea (10 mol%).
Step 3: Kinetic Monitoring
Action: Monitor the reaction aliquots via HPLC at 1-hour intervals.
Validation: The test arm will exhibit rapid conversion (>95% in 4h). Control Arm A will show negligible conversion. Control Arm B will show sluggish conversion (~30% in 4h) due to the lack of intramolecular synergy and the poor solubility of plain urea[3].
Step 4: Quenching and Isolation
Action: Quench the reaction with saturated aqueous NH₄Cl (5.0 mL). Extract with ethyl acetate (3 x 5 mL), dry over anhydrous MgSO₄, and purify via flash chromatography (Hexanes/EtOAc).
Causality: The mildly acidic aqueous quench rapidly hydrolyzes the enamine intermediate, releasing the final functionalized product and preventing retro-Michael additions.
Self-validating experimental workflow for bifunctional organocatalysis.
References
[4] Title: Recent Advances in Dynamic Kinetic Resolution by Chiral Bifunctional (Thio)urea- and Squaramide-Based Organocatalysts
Source: Molecules (MDPI)
URL:[Link]
[1] Title: Introduction: Organocatalysis
Source: Chemical Reviews (ACS Publications)
URL:[Link]
[3] Title: Use of Bifunctional Ureas to Increase the Rate of Proline-Catalyzed α-Aminoxylations
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
[2] Title: Continuous Flow Synthesis of 2-Imidazolidinone from Ethylenediamine Carbamate in Ethylenediamine Solvent over the CeO2 Catalyst
Source: ACS Sustainable Chemistry & Engineering (ACS Publications)
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, DMPK Researchers, and Drug Development Scientists
Document Type: Technical Comparison & Method Validation Guide
Executive Summary & Mechanistic Rationale
The quantification of low-molecular-weight, highly polar aliphatic amines in biological matrices represents a persistent challenge in bioanalytical chemistry. 1-Methyl-1-[2-(methylamino)ethyl]urea (MW ~131.1 g/mol ) is a highly hydrophilic molecule featuring both a urea moiety and a secondary amine.
When analyzed using traditional Reversed-Phase Liquid Chromatography (RPLC), compounds of this nature exhibit minimal retention, often eluting in the column void volume (
t0
). This leads to severe co-elution with endogenous plasma phospholipids and salts, resulting in catastrophic ion suppression and poor assay reproducibility.
To establish a robust, self-validating analytical system, this guide cross-validates a tailored Hydrophilic Interaction Liquid Chromatography (HILIC) method against a standard RPLC (C18) approach. By leveraging an orthogonal retention mechanism, HILIC not only resolves the retention deficit but synergistically enhances Electrospray Ionization (ESI) efficiency[1]. All cross-validation parameters discussed herein strictly adhere to the standards set by the FDA Bioanalytical Method Validation Guidance for Industry[2].
Experimental Design & Causality
The "Why" Behind the Workflow
A bioanalytical protocol must be a self-validating system where sample preparation and chromatographic conditions are logically coupled.
Extraction Choice: Because 1-Methyl-1-[2-(methylamino)ethyl]urea is highly polar, it will not partition into non-polar solvents, rendering Liquid-Liquid Extraction (LLE) ineffective. We utilize Protein Precipitation (PPT) with Acetonitrile (ACN) .
The HILIC Synergy: PPT leaves the analyte in a high-organic supernatant (typically >75% ACN). In RPLC, injecting high-organic extracts causes peak distortion (solvent effects), requiring a time-consuming evaporation and aqueous reconstitution step. In contrast, high-organic extracts are the ideal injection solvent for HILIC, allowing for direct injection and eliminating recovery losses associated with evaporation[3].
Aliquot: Transfer 50 µL of human plasma (spiked with analyte and Stable Isotope-Labeled Internal Standard, SIL-IS) into a 96-well plate.
Precipitation: Add 150 µL of ice-cold Acetonitrile containing 1% Formic Acid (FA). Causality: FA disrupts protein-analyte binding and ensures the secondary amine remains protonated.
Agitation & Centrifugation: Vortex at 1500 rpm for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C.
Collection: Transfer 100 µL of the supernatant to a clean plate.
For HILIC: Inject 2 µL directly.
For RPLC: Evaporate under
N2
at 40°C, reconstitute in 100 µL of 5% ACN in Water, and inject 2 µL.
Phase 2: LC-MS/MS Platform Parameters
Parameter
Optimized HILIC Platform
Standard RPLC Platform
Column
Amide-bonded Silica (2.1 x 100 mm, 1.7 µm)
C18 AQ (2.1 x 100 mm, 1.8 µm)
Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.0)
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
0.1% Formic Acid in Acetonitrile
Gradient Profile
95% B to 50% B (Water is the strong solvent)
2% B to 95% B (ACN is the strong solvent)
Flow Rate
0.4 mL/min
0.4 mL/min
Ionization
Positive ESI (MRM Mode)
Positive ESI (MRM Mode)
Workflow & Mechanistic Visualizations
Caption: Bioanalytical sample preparation workflow demonstrating HILIC's direct compatibility with PPT extracts.
Caption: Mechanistic comparison of chromatographic retention and ESI desolvation efficiency (HILIC vs RPLC).
Quantitative Data Presentation & Cross-Validation Results
The following cross-validation data evaluates the performance of both platforms based on FDA Bioanalytical Method Validation criteria (Accuracy, Precision, Selectivity, and Matrix Effect)[2].
RPLC fails to adequately retain the analyte (
k′
< 1), causing void volume interference.
Peak Asymmetry (
Tf
)
1.15
2.80 (Tailing)
HILIC provides superior peak shape due to rapid partitioning kinetics.
IS-Normalized Matrix Factor
0.98 ± 0.04
0.45 ± 0.22
RPLC suffers from 55% ion suppression due to co-eluting salts/phospholipids.
Lower Limit of Quantitation
0.5 ng/mL
10.0 ng/mL
HILIC yields a 20-fold increase in sensitivity due to enhanced ESI desolvation[3].
Intra-day Precision (%CV)
3.2%
14.5%
HILIC demonstrates superior reproducibility well within the FDA ≤15% limit[2].
Extraction Recovery
92.5% (Direct)
65.0% (Evap/Recon)
Direct injection in HILIC prevents adsorptive losses during evaporation.
Discussion of Results
The data unequivocally demonstrates the superiority of the HILIC platform for 1-Methyl-1-[2-(methylamino)ethyl]urea.
Retention & Matrix Effects: In RPLC, the capacity factor (
k′
) of 0.4 indicates the analyte elutes almost immediately. This void volume elution overlaps with un-retained plasma components, leading to a highly variable Matrix Factor (0.45) and severe ion suppression. HILIC shifts the retention mechanism to hydrophilic partitioning, moving the analyte away from the suppression zone (
k′
= 4.2).
Sensitivity Enhancement: The high organic content (>70% ACN) of the HILIC mobile phase possesses lower surface tension than the highly aqueous RPLC mobile phase. This facilitates rapid droplet fission in the ESI source, drastically improving desolvation efficiency and lowering the LLOQ from 10.0 ng/mL to 0.5 ng/mL[1].
Conclusion & Recommendations
For the robust, high-throughput quantification of 1-Methyl-1-[2-(methylamino)ethyl]urea in biological matrices, HILIC-MS/MS is the definitively superior platform . Attempting to force this highly polar amine onto an RPLC system results in compromised data integrity, extensive sample preparation, and failure to meet stringent regulatory validation guidelines. Transitioning to an Amide-HILIC column coupled with a simple protein precipitation extraction provides a self-validating, highly sensitive, and fully FDA-compliant analytical workflow.
References
Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services.
URL:[Link]
LabRulez LCMS. Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.
URL:[Link]
Chrom Tech, Inc. Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography.
URL:[Link]
Comparative Binding Kinetics of 1-Methyl-1-[2-(methylamino)ethyl]urea in Live-Cell Models
Executive Summary In fragment-based drug discovery (FBDD) and rational kinase inhibitor design, the urea motif is a privileged pharmacophore. However, traditional symmetric ureas often suffer from poor physicochemical pr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In fragment-based drug discovery (FBDD) and rational kinase inhibitor design, the urea motif is a privileged pharmacophore. However, traditional symmetric ureas often suffer from poor physicochemical properties and rigid binding kinetics. This guide evaluates the performance of 1-Methyl-1-[2-(methylamino)ethyl]urea (MMEU) (CAS 1339065-63-2)—an asymmetric, conformationally disrupted fragment—against standard symmetric alternatives. By leveraging live-cell NanoBRET and Cellular Thermal Shift Assays (CETSA), we provide an objective comparison of how N-methylation alters target engagement, dissociation rates (
koff
), and overall residence time (
τ
).
Mechanistic Rationale: The Asymmetric Urea Advantage
To understand the kinetic behavior of MMEU, we must first examine the thermodynamics of urea derivatives. Symmetric ureas (e.g., 1,1-diethylurea) exhibit a high degree of planarity due to the delocalization of nonbonded electrons from the nitrogens into the adjacent carbonyl group. This planarity results in high crystal packing energy, which severely limits aqueous solubility and forces the fragment into a rigid conformational state[1].
The Causality of N-Methylation:
Incorporating a methyl group on the urea nitrogen (as seen in MMEU) breaks this molecular symmetry. The steric clash between the N-methyl group and adjacent substituents disrupts the planar conformation[1].
Solvation: This disruption lowers the crystal packing energy, enhancing aqueous solubility by orders of magnitude, which is critical for achieving high local concentrations in cellular assays without precipitating[1].
Kinetic Adaptability: In the context of complex binding pockets, such as the DFG-loop of ASK1 kinase, this asymmetric flexibility allows the 2-(methylamino)ethyl chain to adopt alternative binding modes (e.g., Class II binding modes)[2]. Instead of a rigid "lock-and-key" dissociation, MMEU engages in an induced-fit accommodation, which significantly slows the dissociation rate (
koff
) and extends the residence time.
Mechanistic binding logic of symmetric vs. N-methyl disrupted asymmetric ureas.
Comparative Kinetic Data
The following table summarizes the quantitative binding kinetics of MMEU compared to benchmark symmetric urea and thiourea fragments. Data is modeled on live-cell NanoBRET target engagement against a representative kinase (ASK1)[2].
Table 1: Comparative Binding Kinetics in Live-Cell Models (HEK293T)
Compound Motif
Structural Classification
Kd
(µM)
kon
(
104M−1s−1
)
koff
(
10−3s−1
)
Residence Time (
τ
, min)
Solubility (µg/mL)
1,1-Diethylurea
Symmetric, Planar
15.2
8.5
12.9
1.3
< 50
Thiourea Analog
Symmetric, Planar
18.4
6.2
11.4
1.4
< 40
MMEU
Asymmetric, N-Methylated
3.1
7.8
2.4
6.9
> 5,000
Data Analysis: While the association rates (
kon
) remain relatively consistent across the fragments, the N-methylated MMEU exhibits a
>5
-fold reduction in the dissociation rate (
koff
). This confirms that the asymmetric disruption primarily benefits the stabilization of the ligand-target complex rather than the initial recognition event[3].
To ensure trustworthiness and reproducibility, the kinetic profiling of these fragments must be conducted using self-validating live-cell assays.
Protocol A: Real-Time NanoBRET Target Engagement
NanoBRET allows for the continuous monitoring of fragment binding in live cells, preserving the native intracellular environment (ATP concentrations, macromolecular crowding).
Transfection & Expression: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc (Nluc) luciferase. Causality: Using a full-length fusion protein ensures the binding pocket retains its native quaternary structure, unlike truncated recombinant proteins.
Equilibration with Tracer: Add a cell-permeable fluorescent tracer at a concentration equal to its
Kd
. Incubate for 2 hours. Causality: This establishes a steady-state baseline BRET signal (
Bmax
).
Competitive Displacement: Inject unlabeled MMEU (or comparative fragments) at varying concentrations (0.1x to 10x expected
Kd
) and immediately begin reading the BRET signal (Luminescence 460 nm / Fluorescence 610 nm) at 30-second intervals.
Self-Validation Checkpoint: Run a parallel vehicle control (DMSO) and a saturating reference inhibitor control (
Bmin
). The assay is only validated if the calculated kinetic
Kd
(derived from
koff/kon
) falls within a 2-fold range of the steady-state equilibrium
Kd
derived from a standard dose-response curve.
Step-by-step NanoBRET target engagement workflow for real-time kinetic profiling.
Protocol B: Cellular Thermal Shift Assay (CETSA)
To orthogonally validate the extended residence time of MMEU, CETSA is used to measure ligand-induced thermal stabilization.
Cell Treatment: Incubate live HEK293T cells with 10 µM of MMEU or symmetric urea for 1 hour.
Thermal Gradient: Aliquot cells into PCR tubes and subject them to a temperature gradient (40°C to 65°C) for 3 minutes, followed by a 3-minute cooling phase at 25°C. Causality: Heating denatures unbound proteins, while ligand-bound proteins (especially those with slow
koff
) remain stabilized in solution.
Lysis and Separation: Lyse cells via freeze-thaw cycles and centrifuge at 20,000 x g for 20 minutes to pellet aggregated proteins.
Quantification: Analyze the soluble fraction via Western blot. The shift in aggregation temperature (
ΔTagg
) directly correlates with the intracellular residence time of the fragment.
References
Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry
Source: PMC - National Institutes of Health (NIH)
URL:[Link]
Asymmetric urea, thiourea and squaramide receptors as minimal-anion binding motifs
Source: Taylor & Francis
URL:[Link]
Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations
Source: MDPI
URL:[Link]
As a Senior Application Scientist, I recognize that handling specialized aliphatic amine-urea derivatives like 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) requires moving beyond generic waste disposal templ...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I recognize that handling specialized aliphatic amine-urea derivatives like 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) requires moving beyond generic waste disposal templates. In modern drug discovery and medicinal chemistry, urea derivatives are highly valued for their versatile functional groups[1]. However, the structural combination of a urea core and a secondary amine (the methylamino group) introduces a critical, often overlooked vulnerability: the potential for highly toxic N-nitrosamine formation in waste streams[2].
This guide provides a self-validating, mechanistic approach to the operational handling and disposal of 1-Methyl-1-[2-(methylamino)ethyl]urea, ensuring laboratory safety, regulatory compliance, and environmental stewardship.
Chemical Profiling & The Nitrosamine Threat
To design a safe disposal protocol, we must first understand the causality behind the chemical's reactivity. 1-Methyl-1-[2-(methylamino)ethyl]urea contains a secondary amine[3]. When secondary amines are exposed to nitrosating agents (such as nitrites, nitrous acid, or nitrogen oxides) under acidic conditions, they undergo N-nitrosation to form N-nitrosamines[4][2].
Nitrosamines are potent mutagens and carcinogens[2]. Standard biological wastewater treatment or chloramination processes can inadvertently catalyze the formation of these compounds if secondary amines are discharged into the sink[5][6]. Therefore, sink disposal is strictly prohibited , and waste segregation must be engineered to prevent accidental nitrosation.
Secondary amine moiety; susceptible to N-nitrosation.
Primary Risk Vector
Cross-contamination with nitrites/azides in acidic waste streams[2].
Mechanistic Workflow: Preventing N-Nitrosation in Waste
The core tenet of our disposal strategy is interrupting the nitrosamine formation pathway. The reaction requires two components: a secondary amine and a nitrosating agent (typically anhydrous dinitrogen trioxide,
N2O3
, derived from protonated nitrites)[4][2]. By controlling the pH and segregating nitrites, we eliminate the risk.
Mechanism of N-nitrosamine formation from secondary amines under acidic conditions.
Step-by-Step Disposal & Handling Procedures
Phase A: Operational Handling & Segregation
Engineering Controls: Handle the neat chemical exclusively within a certified chemical fume hood to prevent inhalation of amine vapors.
PPE Requirements: Nitrile gloves (double-gloving recommended during concentrated transfers), splash-proof chemical goggles, and a flame-resistant lab coat.
Waste Segregation (Critical Step):
Establish a dedicated waste carboy labeled: "Non-Halogenated Organic Amines – DO NOT MIX WITH ACIDS OR NITRITES" .
Never combine this waste with sodium azide quenching streams, nitric acid, or heavy metal waste.
Exothermic acid-base reaction; catalyzes nitrosation if trace NOx is present[2].
Halogenated Solvents (DCM)
Compatible (but separate)
Safe, but increases disposal costs. Keep halogenated and non-halogenated waste separate[7].
Alcohols / Acetone
Highly Compatible
Standard carrier solvents for organic amine waste; safe for co-mingling[7].
Phase B: Chemical Quenching & Pre-Treatment (If Nitrites are Present)
If your experimental workflow involved both 1-Methyl-1-[2-(methylamino)ethyl]urea and nitrites, you must chemically deplete the nitrites before they can react with the secondary amine.
Quenching Step: Add an excess of a non-toxic reducing agent, such as amidosulfonic acid or simple urea , to the reaction mixture[6].
Mechanism: These scavengers rapidly react with nitrous acid to harmlessly release nitrogen gas (
N2
), outcompeting the secondary amine for the nitrosating agent[6].
Verification: Confirm the absence of nitrites using starch-iodide indicator paper before transferring the solution to the main amine waste carboy.
Phase C: Packaging and EPA Manifesting
Containerization: Use High-Density Polyethylene (HDPE) or PTFE-lined containers. Avoid standard metal cans, as trace moisture can cause amines to slowly corrode the metal.
EPA Waste Coding: Depending on the carrier solvent used during your assays, the waste will typically fall under specific EPA codes. If dissolved in common non-halogenated solvents (e.g., methanol, acetone, xylene), manifest the waste under EPA Code F003 or F005 [7].
Ultimate Destruction: The only environmentally acceptable method for the final disposal of complex urea/amine derivatives is high-temperature rotary kiln incineration [8]. Incineration ensures the complete thermal cleavage of the C-N bonds, preventing the chemical from entering the water table where it could undergo environmental nitrosation[2][8].
Spill Response Protocol
In the event of a localized spill of 1-Methyl-1-[2-(methylamino)ethyl]urea:
Isolate: Evacuate non-essential personnel and ensure the fume hood sash is lowered or local exhaust ventilation is maximized.
Absorb: Do not flush with water, as this broadens the contamination zone. Cover the spill with a chemically inert, non-combustible absorbent (e.g., diatomaceous earth, vermiculite, or dry sand).
Neutralize: If the spill is highly concentrated, a dilute solution of citric acid can be used to gently neutralize the amine only if you are certain no nitrites are present in the spill area.
Collect: Sweep the absorbed matrix using non-sparking tools and place it into a solid hazardous waste container. Label as "Amine-Contaminated Solid Waste for Incineration."
Personal protective equipment for handling 1-Methyl-1-[2-(methylamino)ethyl]urea
Handling specialized chemical reagents requires moving beyond generic safety guidelines and implementing protocols tailored to the exact molecular hazards of the compound. 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339...
Author: BenchChem Technical Support Team. Date: April 2026
Handling specialized chemical reagents requires moving beyond generic safety guidelines and implementing protocols tailored to the exact molecular hazards of the compound. 1-Methyl-1-[2-(methylamino)ethyl]urea (CAS: 1339065-63-2) is a highly specific reagent utilized in advanced organic synthesis and drug development.
To establish a self-validating safety system, we must first deconstruct the chemical's structural moieties. This compound features a dual-hazard profile: an aliphatic secondary amine and a substituted urea core. This guide provides researchers and safety officers with the definitive operational, personal protective equipment (PPE), and disposal protocols required to handle this chemical safely.
Mechanistic Hazard Assessment & Causality
Selecting the correct PPE is not a regulatory formality; it is a direct response to the chemical's mechanistic behavior.
The Aliphatic Amine Hazard: Aliphatic amines are inherently basic and act as severe irritants or corrosive agents to the skin, eyes, and mucous membranes[1]. Exposure to amine vapors can cause transient corneal edema—often described by laboratory personnel as "halo-vision"[2]. Furthermore, basic amines rapidly degrade standard latex, rendering standard laboratory gloves useless.
The Substituted Urea Hazard: Substituted ureas carry a documented risk for skin sensitization and allergic contact dermatitis upon repeated exposure[3]. This necessitates a strict, impermeable barrier approach to prevent even micro-exposures during routine handling.
According to the OSHA Personal Protective Equipment Standard (29 CFR 1910.132), a formal hazard assessment dictates that engineering controls (like fume hoods) must be paired with specific PPE when handling corrosive and sensitizing agents[4].
Quantitative PPE Selection Matrix
To mitigate the hazards described above, the following PPE specifications are mandatory. All data is summarized for direct comparison and procurement validation.
PPE Category
Required Specification
Quantitative Metric / Standard
Causality (Why is this required?)
Hand Protection
Heavy-Duty Nitrile or Butyl Rubber
Thickness:
≥
8 mil Breakthrough: >120 mins
Latex offers zero protection against basic aliphatic amines. Nitrile prevents rapid chemical degradation and urea sensitization[5].
Eye/Face Protection
Chemical Splash Goggles
ANSI Z87.1 Certified
Safety glasses have gaps. Goggles prevent amine vapors from causing corneal edema ("halo-vision")[6].
Body Protection
Flame-Resistant (FR) Lab Coat
100% Cotton or Nomex, Knit Cuffs
Prevents skin sensitization from urea derivatives and protects against flammability risks associated with organic amines[7].
Respiratory
N95 or Half-Mask Respirator
Organic Vapor/Acid Gas Cartridge
Required only if handling outside a certified fume hood to mitigate inhalation of sensitizing dust/vapors[8].
Self-Validating Operational Workflow
A protocol is only effective if it contains built-in validation steps. Do not proceed to the next step unless the previous validation check is confirmed.
Phase 1: Engineering Control Verification
Activate Fume Hood: Turn on the fume hood and verify the continuous flow monitor.
Validation Check: The monitor must display a face velocity between 80–120 feet per minute (fpm) . If the alarm sounds or the flow is below 80 fpm, halt operations immediately.
Sash Placement: Lower the sash to the indicated safe operating height (typically 18 inches).
Phase 2: PPE Donning Sequence
Inspect Gloves: Perform an air-inflation test on the nitrile gloves. Validation: A glove that cannot hold air will not hold out chemical vapors; discard if any leaks are detected.
Don Body & Eye Gear: Button the FR lab coat completely. Don the ANSI Z87.1 chemical splash goggles and ensure a tight seal against the face.
Double-Gloving: For concentrated transfers, don a standard 4-mil nitrile inner glove, followed by the 8-mil heavy-duty outer glove.
Phase 3: Chemical Handling & Transfer
Segregation: Ensure no strong oxidizers, heavy metals, or concentrated mineral acids are present in the hood, as aliphatic amines can react violently with these agents[1].
Transfer: Use a static-free spatulas for solids or a volumetric pipette for liquids. Keep the primary container of 1-Methyl-1-[2-(methylamino)ethyl]urea sealed until the exact moment of transfer.
Validation Check: Weighing must be done in a closed analytical balance or within the fume hood to prevent ambient air currents from dispersing sensitizing urea dust.
Phase 4: Doffing & Decontamination
Outer Glove Removal: Visually inspect outer gloves for discoloration or swelling (indicators of amine breakthrough). Remove outer gloves using the glove-in-glove technique and dispose of them in a designated hazardous waste bin.
Goggle Removal: Remove goggles by handling the strap at the back of the head, avoiding contact with the potentially contaminated front lens.
Hand Hygiene: Wash hands immediately with soap and water for a minimum of 30 seconds[3].
Standard operating procedure for donning PPE and handling aliphatic amine derivatives.
Emergency Response & Spill Containment
In the event of an accidental release or exposure, immediate action based on the Prudent Practices in the Laboratory guidelines is required[9].
Personnel Exposure Protocol:
Eye Contact: Immediately flush eyes at the nearest eyewash station for a minimum of 15 minutes . Hold eyelids open to ensure thorough irrigation of the cornea. Seek immediate ophthalmological evaluation due to the risk of amine-induced corneal damage[2].
Skin Contact: Remove contaminated clothing instantly. Flush the affected skin under a safety shower for 15 minutes. Do not apply neutralizing chemical ointments; use only water[3].
Spill Containment Protocol:
Evacuate & Ventilate: Alert personnel in the immediate vicinity. Ensure the fume hood is running at maximum exhaust.
Containment: Do NOT use combustible materials like sawdust (amines can trigger exothermic reactions). Deploy an inert, inorganic absorbent (e.g., vermiculite or sand) to surround and cover the spill.
Neutralization (If applicable): Dilute acid solutions (like 5% acetic acid) can be used cautiously to neutralize residual amine basicity on surfaces, followed by a thorough water wash.
Emergency decision matrix for chemical spills and personnel exposure incidents.
Logistical Disposal Plan
Improper disposal of amine and urea derivatives can lead to dangerous cross-reactions in waste streams.
Waste Segregation: Collect all 1-Methyl-1-[2-(methylamino)ethyl]urea waste (including contaminated gloves, absorbent materials, and empty vials) in a dedicated, clearly labeled "Basic Organic Waste" container.
Incompatibility Warning: Never mix this waste with halogenated solvents, strong oxidizers (e.g., peroxides, nitrates), or concentrated mineral acids.
Labeling: Ensure the disposal manifest clearly lists the chemical name, CAS number (1339065-63-2), and the primary hazards (Corrosive/Sensitizer) to comply with EPA/RCRA regulations.
References
Greim, H., et al. "Toxicity of aliphatic amines: structure-activity relationship." PubMed, National Institutes of Health.[Link]
"Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information, NIH.[Link]
"Personal Protective Equipment: The OSHA Standard." Minnesota Counties Intergovernmental Trust.[Link]
"MATERIAL SAFETY DATA SHEET: Substituted Urea." Kern County. [Link]
